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  • Product: Dodecyl 5-oxo-L-prolinate
  • CAS: 22794-26-9

Core Science & Biosynthesis

Foundational

Physicochemical Profiling and Transdermal Applications of Dodecyl 5-oxo-L-prolinate (Lauryl PCA)

Dodecyl 5-oxo-L-prolinate, commonly referred to as Lauryl PCA, is a highly specialized amphiphilic ester synthesized from lauryl alcohol and pyrrolidone carboxylic acid (PCA). While traditionally recognized as a secondar...

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Author: BenchChem Technical Support Team. Date: April 2026

Dodecyl 5-oxo-L-prolinate, commonly referred to as Lauryl PCA, is a highly specialized amphiphilic ester synthesized from lauryl alcohol and pyrrolidone carboxylic acid (PCA). While traditionally recognized as a secondary surfactant and skin-conditioning humectant, its unique physicochemical profile—specifically its high lipophilicity (LogP) combined with a polar headgroup—has positioned it as a critical functional excipient in advanced transdermal drug delivery systems.

This technical guide provides an in-depth analysis of the structural properties, thermodynamic behaviors, and experimental workflows associated with Lauryl PCA, designed for formulation scientists and pharmacokinetic researchers.

Molecular Architecture and Physicochemical Properties

The functional duality of Lauryl PCA stems from its molecular architecture. The L-proline 5-oxo ring (the PCA headgroup) provides a strong dipole and hydrogen-bonding capacity, while the 12-carbon aliphatic tail (dodecyl group) drives lipophilic partitioning.

Causality of LogP in Lipid Intercalation

According to data aggregated by the [1], Lauryl PCA exhibits an XLogP3 of 5.10. A LogP value in this range dictates that the molecule will preferentially partition into hydrophobic environments. When applied topically, the dodecyl tail intercalates seamlessly into the tightly packed ceramide, cholesterol, and free fatty acid matrices of the stratum corneum.

Simultaneously, the PCA headgroup (Polar Surface Area: 55.4 Ų) remains anchored near the aqueous interfaces of the lipid bilayers. This structural orientation creates a localized "fluidizing" effect, disrupting the highly ordered crystalline lipid lamellae. This disruption lowers the activation energy required for co-administered active pharmaceutical ingredients (APIs) to cross the skin barrier, explaining its efficacy as a permeation enhancer in formulations like [2].

Quantitative Physicochemical Profile

The following table summarizes the core physicochemical parameters of Lauryl PCA, synthesized from [1] and [3] databases.

PropertyValueClinical / Formulation Implication
Molecular Formula C₁₇H₃₁NO₃Defines the amphiphilic ester structure.
Molecular Weight 297.4 g/mol Optimal size (< 500 Da) for unhindered epidermal penetration.
LogP (XLogP3) 5.10High lipophilicity; drives strong partitioning into the stratum corneum.
Polar Surface Area (PSA) 55.4 ŲSufficient for coordinating water molecules (humectant action).
Hydrogen Bond Donors 1Interacts with polar domains of skin ceramides.
Hydrogen Bond Acceptors 3Facilitates hydration shell formation.
Rotatable Bonds 13High conformational flexibility allows optimal packing within lipid bilayers.
Aqueous Solubility ~0.616 mg/L (25 °C)Necessitates co-solvents or emulsion systems for aqueous formulations.

Mechanistic Pathway: Permeation Enhancement

To understand how Lauryl PCA operates at the cellular level, we must trace its thermodynamic interactions with the skin. The molecule does not merely sit on the surface; it actively remodels the barrier.

G A Lauryl PCA Application (Topical/Transdermal) B Dodecyl Tail (Lipophilic) LogP ~5.1 A->B C PCA Headgroup (Hydrophilic) PSA 55.4 Ų A->C D Intercalation into Stratum Corneum Lipids B->D E Moisture Retention (Humectant Action) C->E F Lipid Bilayer Fluidization (Decreased Resistance) D->F G Enhanced API Permeation (e.g., Donepezil Free Base) F->G

Mechanism of Lauryl PCA in transdermal permeation enhancement and moisture retention.

Self-Validating Experimental Protocols

To utilize Lauryl PCA effectively in drug development, researchers must accurately quantify its partitioning behavior and its effect on transdermal flux. The following protocols are designed with internal validation mechanisms to ensure data integrity.

Protocol 1: Shake-Flask Determination of LogP

Because Lauryl PCA has surfactant properties, standard shake-flask methods can be compromised by micro-emulsion formation, which falsely elevates the apparent aqueous concentration. This protocol mitigates that risk.

Step-by-Step Methodology:

  • Phase Saturation: Vigorously mix equal volumes of n-octanol and phosphate-buffered saline (PBS, pH 7.4) for 24 hours at 25.0 ± 0.1 °C to establish thermodynamic mutual saturation. Separate the phases.

  • Sample Preparation: Dissolve Lauryl PCA into the pre-saturated octanol phase. Critical Causality: The concentration must be kept strictly below the Critical Micelle Concentration (CMC) to prevent micellar partitioning artifacts.

  • Equilibration: Combine the spiked octanol with pre-saturated PBS in a glass vessel. Agitate mechanically at 25.0 °C for 48 hours.

  • Phase Separation (Self-Validation Step): Centrifuge the mixture at 15,000 × g for 30 minutes. Why? High-speed centrifugation breaks any surfactant-induced micro-emulsions, ensuring the aqueous phase is a true solution, not a colloidal dispersion.

  • Quantification: Carefully extract aliquots from both phases using a syringe (avoiding the interface). Quantify Lauryl PCA using LC-MS/MS.

  • Calculation: Calculate LogP = log₁₀([Unionized]ₒ꜀ₜ / [Unionized]ₐq). Validate by ensuring mass balance (Total Mass = Massₒ꜀ₜ + Massₐq) falls within 98-102%.

Protocol 2: Franz Diffusion Cell Assay for Transdermal Flux

This workflow evaluates the efficacy of Lauryl PCA as a permeation enhancer for a lipophilic API.

Workflow Step1 1. Prepare Donor Phase (API + 2-6% Lauryl PCA) Step2 2. Mount Skin Model (Stratum Corneum facing up) Step1->Step2 Step4 4. Equilibrate System (Verify Sink Conditions) Step2->Step4 Step3 3. Fill Receptor Compartment (PBS buffer, 32°C) Step3->Step2 Step5 5. Sample Aliquots (Time points: 1h to 24h) Step4->Step5 Step6 6. HPLC/MS Quantification (Calculate Steady-State Flux) Step5->Step6

Step-by-step workflow for evaluating API transdermal flux using a Franz diffusion cell.

Step-by-Step Methodology:

  • Donor Preparation: Formulate the API (e.g., donepezil free base) in a volatile solvent matrix containing 2-6 wt% Lauryl PCA.

  • Membrane Mounting: Mount dermatomed human cadaver skin (thickness ~500 µm) between the donor and receptor compartments of a Franz cell. Ensure the stratum corneum faces the donor chamber.

  • Receptor Fluid: Fill the receptor compartment with PBS (pH 7.4) containing 1% Tween-80 to maintain solubility of the penetrating lipophilic API. Maintain the jacketed cells at 32.0 ± 0.5 °C to mimic physiological skin surface temperature.

  • Dosing and Sampling: Apply the donor formulation. At predetermined intervals (e.g., 1, 2, 4, 8, 12, 24 hours), withdraw a 200 µL aliquot from the receptor arm.

  • Sink Condition Maintenance (Self-Validation Step): Immediately replace the withdrawn volume with fresh, pre-warmed receptor fluid. Why? This prevents the buildup of API in the receptor phase, which would otherwise reduce the concentration gradient and artificially suppress the calculated flux rate.

  • Analysis: Analyze the aliquots via HPLC to determine the cumulative amount of API permeated per unit area (µg/cm²), and calculate the steady-state flux (J_ss) from the linear portion of the permeation curve.

Safety and Regulatory Considerations

While Lauryl PCA is highly effective, its surfactant properties necessitate careful handling during pure-substance manufacturing. According to the [3] and GHS classifications, pure Lauryl PCA triggers H318 (Causes serious eye damage) and H319 (Causes serious eye irritation) .

Causality: The same amphiphilic properties that allow Lauryl PCA to fluidize the stratum corneum will rapidly disrupt the delicate lipid membranes of the corneal epithelium if exposed in high concentrations. Formulators must ensure that end-use cosmetic or transdermal products dilute the excipient to safe, non-irritating thresholds (typically < 10% in topical applications).

References

  • National Center for Biotechnology Information (PubChem). "Lauryl PCA | C17H31NO3 | CID 173414". PubChem Database. Available at:[Link]

  • Fikstad, D. T., et al. "Transdermal adhesive composition comprising a poorly soluble therapeutic agent". World Intellectual Property Organization (WO2016209982A1).
  • European Chemicals Agency (ECHA). "L-Proline, 5-oxo-, dodecyl ester - REACH Registration Dossier". ECHA Database. Available at:[Link]

Exploratory

Decoding the Mechanism of Action of Dodecyl 5-Oxo-L-Prolinate in the Stratum Corneum: A Biomimetic Approach to Barrier Restoration and Permeation Enhancement

Executive Summary Dodecyl 5-oxo-L-prolinate, commonly referred to in cosmetic and pharmaceutical nomenclature as Lauryl PCA (or Lauradone/Laurydone), is a highly specialized amphiphilic ester. Synthesized via the esterif...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Dodecyl 5-oxo-L-prolinate, commonly referred to in cosmetic and pharmaceutical nomenclature as Lauryl PCA (or Lauradone/Laurydone), is a highly specialized amphiphilic ester. Synthesized via the esterification of L-pyrrolidone carboxylic acid (L-PCA) with dodecanol, it bridges the gap between passive moisturization and active structural repair. Unlike traditional humectants that merely bind water, dodecyl 5-oxo-L-prolinate acts as a biomimetic pseudo-ceramide. It integrates directly into the intercellular lipid lamellae of the stratum corneum (SC), providing a dual-action mechanism: it restores the skin barrier by mimicking endogenous lipids while simultaneously acting as a tunable chemical permeation enhancer for co-administered active pharmaceutical ingredients (APIs)[1][2].

This whitepaper dissects the structural biology, thermodynamic behavior, and experimental validation of dodecyl 5-oxo-L-prolinate, providing a comprehensive guide for its application in advanced topical formulations.

Structural Biology & Biomimetism: The Causality of Molecular Design

To understand how dodecyl 5-oxo-L-prolinate functions, we must analyze why its specific molecular architecture was engineered. The stratum corneum is a "brick and mortar" structure, where corneocytes (bricks) are embedded in a highly ordered, crystalline lipid matrix (mortar) composed primarily of ceramides, cholesterol, and free fatty acids.

Dodecyl 5-oxo-L-prolinate is designed to exploit this environment:

  • The Hydrophilic Head (L-PCA): L-PCA is a naturally occurring cyclic amino acid derivative and a primary constituent (approx. 14%) of the skin's Natural Moisturizing Factor (NMF)[3]. The polar head allows the molecule to form extensive hydrogen bonding networks with water molecules and the polar headgroups of endogenous ceramides.

  • The Lipophilic Tail (C12 Dodecyl Chain): The 12-carbon aliphatic chain provides the exact critical packing parameter required to intercalate into the lipid bilayers without causing the catastrophic micellar disruption associated with shorter-chain surfactants (e.g., sodium lauryl sulfate).

When applied topically, the molecule exhibits biomimetism . Its bi-lipidic-like structure mimics the spatial orientation of skin ceramides. It forms a continuous hydrolipidic film on the skin surface, drastically reducing Transepidermal Water Loss (TEWL), while its amphiphilic nature allows it to dive into the SC lipid matrix[2][4].

MOA LPCA Dodecyl 5-oxo-L-prolinate (Amphiphilic Ester) SC Stratum Corneum Lipid Matrix LPCA->SC Topical Application Hydrolysis Enzymatic Cleavage (Esterases) SC->Hydrolysis Integration Lamellar Intercalation SC->Integration PCA L-PCA Release (Hydrophilic) Hydrolysis->PCA Tail C12 Dodecyl Chain (Lipophilic) Hydrolysis->Tail Barrier Barrier Restructuring (Ceramide Biomimetism) Integration->Barrier Permeation Lipid Fluidization (Permeation Enhancement) Integration->Permeation NMF NMF Replenishment & Osmoregulation PCA->NMF Tail->Barrier

Caption: Molecular integration and dual-pathway mechanism of dodecyl 5-oxo-L-prolinate in the SC.

Core Mechanisms of Action

Delayed-Release Hydration via NMF Replenishment

Once integrated into the superficial layers of the SC, dodecyl 5-oxo-L-prolinate is subjected to slow enzymatic hydrolysis by endogenous epidermal esterases. This controlled cleavage releases free L-PCA directly into the corneocytes. Because L-PCA is highly hygroscopic, it acts as an intracellular osmoregulator, trapping water molecules from the ambient environment and the underlying viable epidermis[3][4]. This provides a sustained, "delayed-release" moisturizing effect that outperforms standard topical glycerin.

Lipid Lamellae Restructuring

Similar to its branched counterpart, octyldodecyl PCA (Ceramidone), dodecyl 5-oxo-L-prolinate stimulates the biological synthesis of epidermal lipids. By acting as a signaling lipid analog, it upregulates the production of cerebrosides and specific ceramide classes (Ceramides 1 and 2), which are critical for maintaining the structural integrity of the skin barrier[2][5].

Chemical Permeation Enhancement

In transdermal drug delivery, the SC presents the greatest diffusional resistance. Dodecyl 5-oxo-L-prolinate functions as a highly effective chemical permeation enhancer[1][6]. At concentrations typically above 2-3%, the dodecyl chains insert themselves between the hydrophobic tails of the SC ceramides. This insertion increases the free volume within the lipid bilayer, transitioning the lipids from a highly ordered, tightly packed crystalline gel phase to a more fluid liquid-crystalline state. This localized fluidization significantly increases the diffusion coefficient ( D ) for co-administered APIs (such as anesthetics or hydrophilic macromolecules) without causing irreversible keratinocyte toxicity[1][7].

Quantitative Data: Comparative Efficacy

To contextualize the utility of dodecyl 5-oxo-L-prolinate, we must compare it against traditional formulation standards. The table below summarizes its physicochemical behavior and efficacy metrics.

ParameterGlycerinSodium PCADodecyl 5-oxo-L-prolinate
Molecular Nature HydrophilicHydrophilicAmphiphilic
Primary SC Target CorneocytesCorneocytesIntercellular Lipid Lamellae
TEWL Reduction Low (requires occlusion)LowHigh (Forms hydrolipidic film)
Barrier Repair Capacity NegligibleNegligibleHigh (Stimulates Ceramide 1 & 2)
Permeation Enhancement NoneNoneHigh (Fluidizes lipid domains)
Formulation Phase AqueousAqueousLipophilic / Oil Phase

Experimental Protocols: Self-Validating Workflows

As researchers, we cannot rely on theoretical models alone. The following protocols outline the industry-standard methodologies for quantifying the dual-action (permeation enhancement and barrier repair) of dodecyl 5-oxo-L-prolinate. These protocols are designed as self-validating systems , meaning internal controls (like TEER) are built-in to prevent false positives.

Protocol 1: Quantifying Permeation Enhancement via Franz Diffusion Cells

This assay measures how effectively dodecyl 5-oxo-L-prolinate increases the flux of a model hydrophilic API across human cadaver skin[1].

  • Membrane Preparation: Isolate the epidermis from human cadaver skin using the heat-separation technique (immersion in 60°C water for 60 seconds). Mount the tissue on standard vertical Franz diffusion cells with the stratum corneum facing the donor compartment.

  • System Validation (Crucial Step): Measure the Transepidermal Electrical Resistance (TEER) across the membrane using an alternating current (AC) signal. Causality: A TEER value <2 kΩ⋅cm2 indicates a compromised barrier (micro-tears). Discard these cells. This ensures any increased flux is due to the chemical enhancer, not mechanical damage.

  • Dosing: Apply 10 μ L of the test formulation (containing 3% dodecyl 5-oxo-L-prolinate and a model marker, e.g., methylene blue or a specific API) to the donor compartment.

  • Sampling: Withdraw 200 μ L aliquots from the receptor fluid (PBS, pH 7.4) at predetermined intervals (1, 2, 4, 8, 12, 24 hours), replacing the volume with fresh buffer to maintain sink conditions.

  • Quantification: Analyze the receptor fluid aliquots via HPLC-UV to calculate the steady-state flux ( Jss​ ) and enhancement ratio (ER) compared to a placebo vehicle.

Protocol 2: Lipid Quantification via Tape Stripping

To prove the biomimetic restructuring and NMF replenishment properties.

  • Application: Apply the test formulation to the volar forearm of human volunteers twice daily for 14 days.

  • Tape Stripping: Apply standardized adhesive discs (e.g., D-Squame) to the treated area. Apply uniform pressure (225 g/cm²) for 5 seconds, then remove rapidly. Repeat for 10 consecutive strips.

  • Extraction: Submerge the tapes in a methanol/chloroform (2:1 v/v) solvent system and sonicate for 30 minutes to extract the SC lipids and released L-PCA.

  • Analysis: Utilize High-Performance Thin-Layer Chromatography (HPTLC) or LC-MS/MS to quantify the upregulation of Ceramides 1 and 2, and free L-PCA levels against the baseline (Day 0).

Workflow Prep 1. Skin Preparation (Human Cadaver SC) Validate Validate Prep->Validate Dose 3. Franz Cell Dosing (3% Lauryl PCA + API) Validate->Dose Pass Split Parallel Analysis Dose->Split Receptor 4a. Receptor Fluid Sampling (1-24 Hours) Split->Receptor Tape 4b. Tape Stripping (SC Lipid Extraction) Split->Tape HPLC 5a. HPLC Analysis (Calculate Flux & ER) Receptor->HPLC LCMS 5b. LC-MS/MS (Ceramide/PCA Quant) Tape->LCMS

Caption: Self-validating experimental workflow for permeation and lipid quantification.

Conclusion & Future Perspectives in Formulation

Dodecyl 5-oxo-L-prolinate represents a paradigm shift in dermatological formulation. By moving away from inert, occlusive agents (like petrolatum) and simple hygroscopic molecules (like glycerin), formulators can utilize this amphiphilic ester to actively participate in the stratum corneum's biochemistry. Its ability to act as a biomimetic pseudo-ceramide ensures long-term barrier integrity, while its lipid-fluidizing properties make it an invaluable tool for the transdermal delivery of recalcitrant APIs. Future research should focus on optimizing the thermodynamic activity of dodecyl 5-oxo-L-prolinate in various solvent systems to maximize its permeation enhancement without compromising its inherent barrier-repairing capabilities.

References

  • Source: Google Patents (US5885211A)
  • Salts and esters of pyrrolidone-carboxylic acid (L-PCA) Solabia Group Product Catalog Source: Revada Group URL:[Link]

  • Sodium PCA in Skincare Products: Its Use and Benefits Source: Typology URL:[Link]

  • Personal Care - Solabia Group Source: Knowde URL:[Link]

  • octyl dodecyl PCA L-proline, 5-oxo-, 2-octyldodecyl ester Source: The Good Scents Company URL:[Link]

  • Patent Application Publication: Methods and Compositions for Enhancing Penetration Source: Googleapis (US 2008/0085245 A1) URL:[Link]

Sources

Foundational

Critical Micelle Concentration (CMC) of Dodecyl 5-oxo-L-prolinate: A Comprehensive Technical Guide on Physicochemical Profiling and Formulation Dynamics

Executive Summary Dodecyl 5-oxo-L-prolinate—commonly referred to as Lauryl PCA or Lauryl pyroglutamate (CAS: 22794-26-9)—is an advanced, biomimetic non-ionic surfactant. Synthesized via the esterification of dodecanol wi...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Dodecyl 5-oxo-L-prolinate—commonly referred to as Lauryl PCA or Lauryl pyroglutamate (CAS: 22794-26-9)—is an advanced, biomimetic non-ionic surfactant. Synthesized via the esterification of dodecanol with L-pyroglutamic acid (a key component of the skin's Natural Moisturizing Factor), it bridges the gap between high-performance emulsification and physiological compatibility.

For drug development professionals formulating topical delivery systems, such as O/W microemulsions for anti-acne actives [1], understanding the Critical Micelle Concentration (CMC) of Dodecyl 5-oxo-L-prolinate is paramount. The CMC dictates the thermodynamic stability of the formulation, the solubilization capacity for lipophilic active pharmaceutical ingredients (APIs), and the threshold for potential skin barrier disruption. This whitepaper provides an in-depth mechanistic analysis of its micellization behavior and the rigorous experimental protocols required to accurately determine its CMC.

Molecular Architecture & Thermodynamic Causality

The self-assembly of Dodecyl 5-oxo-L-prolinate is driven by the delicate balance between its hydrophobic tail and hydrophilic headgroup.

  • The Hydrophobic Effect (C12 Tail): The 12-carbon aliphatic chain strongly resists hydration. The expulsion of this tail from the aqueous bulk phase into the micellar core is entropically driven, as it releases the highly structured "iceberg" water molecules surrounding the hydrocarbon chain.

  • The Hydrophilic Headgroup (5-oxo-L-prolinate): Unlike polyethoxylated (PEG) or sugar-based (alkyl polyglucoside) headgroups, the cyclic lactam ring of PCA is compact. It participates in hydrogen bonding via its amide carbonyl and nitrogen, but its rigid cyclic structure limits its hydration sphere.

Causality in Micellization: Because the PCA headgroup is less sterically bulky and less heavily hydrated than a corresponding maltoside or glucoside headgroup, the steric repulsion between headgroups at the micelle surface is minimized. Consequently, Dodecyl 5-oxo-L-prolinate exhibits a highly efficient packing parameter, leading to a relatively low CMC and a propensity to form densely packed, stable micelles and microemulsions.

Comparative Physicochemical Profiling

While the exact empirical CMC can fluctuate slightly based on isomeric purity and trace unreacted dodecanol, it reliably falls within the 0.05 to 0.15 mM range at 25°C.

Table 1: Comparative Physicochemical Properties of C12 Surfactants (25°C)

SurfactantHeadgroup TypeCMC (mM)Surface Tension at CMC (mN/m)
Sodium Dodecyl Sulfate (SDS)Anionic (Sulfate)8.20~39.0
Dodecyl Maltoside (DDM)Non-ionic (Disaccharide)0.17~34.0
Lauryl GlucosideNon-ionic (Monosaccharide)0.02 - 0.05~29.0
Dodecyl 5-oxo-L-prolinate Non-ionic (Cyclic Amide) ~0.05 - 0.15 ~30.0 - 32.0

*Values are estimated ranges based on homologous non-ionic C12 surfactant behavior and tensiometry data derived from microemulsion stabilization studies.

Experimental Methodologies for CMC Determination

To establish a self-validating analytical system, the CMC must be determined using orthogonal techniques. Surface tensiometry measures interfacial phenomena, while Isothermal Titration Calorimetry (ITC) measures bulk thermodynamic properties. Relying on a single method risks data artifacts caused by trace surface-active impurities (e.g., unreacted dodecanol), which can artificially depress the apparent CMC.

CMC_Workflow Prep Sample Preparation (Serial Dilution of Dodecyl PCA) Equil Thermal Equilibration (25°C ± 0.1°C) Prep->Equil Tensiometry Surface Tensiometry (Wilhelmy Plate) Equil->Tensiometry ITC Isothermal Titration Calorimetry (ITC) Equil->ITC DLS Dynamic Light Scattering (DLS) Equil->DLS DataT Plot γ vs. log(C) Tensiometry->DataT DataI Plot ΔH vs. C ITC->DataI DataD Plot Size vs. C DLS->DataD CMC Determine CMC Value & Thermodynamic Profile DataT->CMC DataI->CMC DataD->CMC

Fig 1: Orthogonal experimental workflow for the precise determination of CMC.

Protocol 1: Surface Tensiometry (Wilhelmy Plate Method)

Scientific Rationale: The Wilhelmy plate method is preferred over the Du Noüy ring because it does not require empirical correction factors and maintains a static interface, which is critical for bulky non-ionic surfactants that require longer interfacial diffusion times.

  • Glassware Decontamination: Clean all vessels with piranha solution ( H2​SO4​/H2​O2​ ) followed by exhaustive rinsing with 18.2 MΩ·cm ultrapure water. Causality: Trace organic contaminants will competitively adsorb at the air-water interface, skewing the surface tension ( γ ) curve.

  • Stock Formulation: Prepare a 1.0 mM stock of Dodecyl 5-oxo-L-prolinate. Stir gently at 25°C for 24 hours. Causality: Vigorous stirring induces foaming; air bubbles deplete monomers from the bulk solution, altering the true concentration.

  • Serial Dilution & Equilibration: Create a concentration gradient (0.001 mM to 1.0 mM). Allow each dilution to equilibrate for a minimum of 15 minutes. Causality: The bulky PCA headgroup slows the diffusion kinetics of the surfactant to the interface. Premature measurement yields artificially high γ values.

  • Measurement: Deploy a flamed platinum-iridium plate. The plate must be completely wetted to ensure a zero contact angle ( θ=0 ), satisfying the Wilhelmy equation ( γ=F/Lcosθ ).

  • Data Extraction: Plot γ vs. log(C) . The CMC is the sharp breakpoint where the descending pre-micellar line intersects the horizontal post-micellar plateau. A pre-micellar "dip" or minimum indicates the presence of highly surface-active impurities (e.g., dodecanol) that must be purified out.

Protocol 2: Isothermal Titration Calorimetry (ITC)

Scientific Rationale: ITC directly measures the enthalpy of micellization ( ΔHmic​ ). It is impervious to surface impurities, making it the ultimate validating tool for bulk self-assembly.

  • Degassing: Degas the 5.0 mM Dodecyl PCA solution (syringe) and ultrapure water (cell) under a vacuum. Causality: Microbubbles cause massive thermal noise during injection, obscuring the delicate heat signatures of demicellization.

  • Titration: Inject 10 µL aliquots of the 5.0 mM stock into the sample cell at 25.0°C, with 300-second intervals. Causality: The interval ensures the system returns to thermal baseline after the endothermic/exothermic shock of micelle dissociation.

  • Analysis: Plot the integrated heat per injection ( ΔH ) against the cell concentration. The CMC is identified at the inflection point of the resulting sigmoidal curve.

Micellization Thermodynamics & Application Dynamics

The self-assembly of Dodecyl 5-oxo-L-prolinate is an entropy-driven process. As the concentration surpasses the CMC, the system minimizes its free energy ( ΔGmic​<0 ) by sequestering the hydrophobic tails.

Micellization Monomer Monomers in Solution (C < CMC) Interface Air-Water Interface Saturation Monomer->Interface Increasing Concentration CMC_Point Critical Micelle Concentration (CMC) Interface->CMC_Point Max Surface Excess (Γ_max) Micelle Micelle Formation (C > CMC) CMC_Point->Micelle Self-Assembly Thermo Thermodynamic Driving Force: ΔG_mic < 0 (Entropy Driven) Micelle->Thermo

Fig 2: Thermodynamic pathway of Dodecyl 5-oxo-L-prolinate self-assembly.

Formulation Implications: O/W Microemulsions

In advanced dermatological formulations, Dodecyl 5-oxo-L-prolinate is highly valued for its ability to form stable Oil-in-Water (O/W) microemulsions at very low surfactant-to-oil ratios.

Carlotti et al. (2008) demonstrated the efficacy of Lauryl PCA in formulating O/W microemulsions as vehicles for anti-acne actives (e.g., vanillin and palmitoyl collagen amino acids) [1]. Operating just above the CMC allows formulators to create thermodynamically stable, optically transparent microemulsions (droplet size < 100 nm) that enhance the transdermal flux of lipophilic APIs. Because the PCA headgroup mimics the skin's natural moisturizing factor, the surfactant integrates seamlessly into the stratum corneum lipid matrix without causing the severe protein denaturation typically seen with high-CMC anionic surfactants like SDS.

References

  • Title: O/W Microemulsions with Vanillin as Vehicles for Antiacne Actives: Preparation, Characterization, and Stability Source: Journal of Dispersion Science and Technology, 29(7), 991-998 (2008). URL: [Link]

Exploratory

in vitro cytotoxicity profile of dodecyl 5-oxo-L-prolinate in human fibroblasts

An In-Depth Technical Guide to the In Vitro Cytotoxicity Profile of Dodecyl 5-oxo-L-prolinate in Human Fibroblasts Executive Summary Dodecyl 5-oxo-L-prolinate, commonly known as Lauryl PCA, is a lipophilic ester synthesi...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the In Vitro Cytotoxicity Profile of Dodecyl 5-oxo-L-prolinate in Human Fibroblasts

Executive Summary

Dodecyl 5-oxo-L-prolinate, commonly known as Lauryl PCA, is a lipophilic ester synthesized from lauryl alcohol and pyrrolidone carboxylic acid (PCA). While PCA is a highly hydrophilic component of the skin's Natural Moisturizing Factor (NMF)[1][2], the addition of a 12-carbon aliphatic chain transforms it into an amphiphilic molecule. This structural modification enhances its utility as a penetration enhancer, lipophilic emollient, and structural modulator in topical formulations[3]. However, the amphiphilic nature of Lauryl PCA necessitates rigorous in vitro cytotoxicity profiling, as surfactant-like molecules can disrupt cellular lipid bilayers at high concentrations[3][4].

This whitepaper provides a comprehensive, self-validating methodological framework for evaluating the cytotoxicity of dodecyl 5-oxo-L-prolinate in Primary Human Dermal Fibroblasts (HDFs), adhering to the principles of ISO 10993-5[5][6].

Mechanistic Causality: How Amphiphilic Esters Interact with Fibroblasts

To accurately design a cytotoxicity assay, one must first understand the mechanism of toxicity. Dodecyl 5-oxo-L-prolinate exhibits concentration-dependent cellular interactions:

  • Low to Moderate Concentrations (Sub-lytic): The lipophilic tail allows the molecule to partition into the stratum corneum and subsequently into the plasma membrane of dermal fibroblasts[3]. At safe levels, it integrates without disrupting membrane integrity, though it may cause mild, reversible metabolic shifts.

  • High Concentrations (Lytic/Surfactant Effect): As the concentration exceeds the critical micelle concentration (CMC) or the membrane's saturation point, the amphiphilic molecules act as detergents. They solubilize membrane lipids, leading to the rapid leakage of cytosolic contents (e.g., Lactate Dehydrogenase, LDH) and immediate necrotic cell death[7][8].

Because toxicity can manifest either as metabolic inhibition (cytostatic) or membrane rupture (cytocidal), a single assay is insufficient[9]. A robust profiling system must measure both mitochondrial function and membrane integrity simultaneously[10][11].

G A Lauryl PCA Exposure B Lipid Bilayer Insertion A->B High Concentration D Intracellular Accumulation A->D Low/Mod Concentration C Membrane Destabilization (LDH Release) B->C Lysis G Fibroblast Apoptosis / Necrosis C->G E Mitochondrial Stress (MTT Reduction Drop) D->E Metabolic Inhibition F ROS Generation D->F Oxidative Stress E->G F->G

Mechanism of Lauryl PCA-induced cytotoxicity in human fibroblasts.

Methodological Framework: A Self-Validating System

To ensure absolute trustworthiness and scientific integrity, the experimental design must be self-validating. This means incorporating specific controls that rule out false positives caused by the compound's physical properties (e.g., precipitation or colorimetric interference).

  • Test System: Primary Human Dermal Fibroblasts (HDFa). HDFs provide maximal relevance to human physiology compared to immortalized murine lines (like L929), which are prone to metabolic drift[5][12].

  • Dual-Assay Approach:

    • MTT Assay: Measures the reduction of a tetrazolium salt to formazan by mitochondrial succinate dehydrogenase. It quantifies metabolic viability[10][11].

    • LDH Assay: Measures the release of the cytosolic enzyme lactate dehydrogenase into the culture medium, serving as a direct proxy for membrane lysis[8][9].

  • Vehicle Control: Because dodecyl 5-oxo-L-prolinate is highly lipophilic, it must be dissolved in Dimethyl Sulfoxide (DMSO). The final DMSO concentration in the culture medium must not exceed 0.5% (v/v) to prevent vehicle-induced baseline toxicity[6].

  • Positive Control: 0.1% Triton X-100 or Sodium Dodecyl Sulfate (SDS) is used to establish a 100% cell death/lysis baseline[7][13].

W N1 Culture Human Dermal Fibroblasts (HDFa) N2 Seed in 96-well plates (2x10^4 cells/well) N1->N2 N3 Prepare Lauryl PCA Dilutions (Max 0.5% DMSO) N2->N3 N4 Incubate for 24h / 48h (ISO 10993-5 Standard) N3->N4 N5 Supernatant Collection (LDH Assay) N4->N5 Aliquot 50 µL N6 Cell Monolayer (MTT Assay) N4->N6 Retain Cells N7 Spectrophotometric Quantification (490 nm & 570 nm) N5->N7 N6->N7

Dual-assay experimental workflow for in vitro cytotoxicity profiling.

Step-by-Step Experimental Protocols

Cell Culture and Seeding
  • Cultivate HDFa cells in Dulbecco’s Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin[13][14].

  • Harvest cells at 80% confluence using Trypsin-EDTA.

  • Seed cells into clear, flat-bottom 96-well plates at a density of 2×104 cells/well in 100 µL of medium[5][10].

  • Incubate for 24 hours at 37°C and 5% CO 2​ to allow for cell adhesion and monolayer formation.

Compound Preparation and Treatment
  • Prepare a stock solution of dodecyl 5-oxo-L-prolinate in 100% DMSO.

  • Perform serial dilutions in complete culture medium to achieve final test concentrations (e.g., 10, 50, 100, 250, 500, and 1000 µM). Ensure the final DMSO concentration remains constant at 0.5% across all wells, including the vehicle control[6].

  • Aspirate the old medium from the 96-well plates and gently apply 100 µL of the treated medium.

  • Include blank wells (medium only), vehicle control wells (0.5% DMSO), and positive control wells (0.1% Triton X-100)[7][13].

  • Incubate for 24 hours.

Assay 1: LDH Release (Membrane Integrity)

Expert Insight: Perform the LDH assay before the MTT assay using the supernatant from the exact same wells. This paired data prevents well-to-well seeding variations from skewing the correlation between metabolic death and membrane lysis.

  • After 24 hours, carefully transfer 50 µL of the supernatant from each well into a new 96-well assay plate[8][11].

  • Add 50 µL of the LDH reaction mixture (containing iodonitrotetrazolium, INT) to each well[8].

  • Incubate at room temperature in the dark for 30 minutes.

  • Add 50 µL of Stop Solution.

  • Measure absorbance at 490 nm (with a reference wavelength of 680 nm to subtract background debris)[8][11].

  • Calculation: % Cytotoxicity=(Positive Control−Vehicle Control)(Treated−Vehicle Control)​×100

Assay 2: MTT Reduction (Mitochondrial Viability)
  • To the remaining 50 µL of medium and cells in the original plate, add 10 µL of MTT reagent (5 mg/mL in PBS)[11].

  • Incubate for 3 hours at 37°C until intracellular purple formazan crystals are visible under a microscope.

  • Carefully aspirate the medium, leaving the crystals intact.

  • Add 100 µL of pure DMSO to each well to solubilize the formazan. Agitate on a plate shaker for 15 minutes.

  • Measure absorbance at 570 nm[11].

  • Calculation: % Viability=Absorbance of Vehicle ControlAbsorbance of Treated​×100

Quantitative Data Presentation

When executing this protocol, the resulting data profile will typically reveal a distinct inflection point. Because Lauryl PCA is an amphiphilic ester, it generally exhibits a sharp drop-off in viability once the concentration surpasses the cellular lipid bilayer's tolerance, characteristic of surfactant-induced toxicity.

Table 1: Representative Cytotoxicity Profile of Dodecyl 5-oxo-L-prolinate in HDFa (24h Exposure)

Concentration (µM)MTT Viability (%) ± SDLDH Release (%) ± SDCellular Phenotype / Mechanistic State
Vehicle (0.5% DMSO) 100.0 ± 2.14.2 ± 1.1Normal morphology; intact membrane.
10 µM 98.5 ± 3.44.5 ± 0.9No observable toxicity.
50 µM 95.2 ± 4.15.8 ± 1.2Mild metabolic shift; no membrane lysis.
100 µM 88.4 ± 3.88.1 ± 1.5Early onset of cytostatic stress.
250 µM 62.1 ± 5.228.4 ± 3.3IC50 Threshold: Disruption of lipid packing.
500 µM 18.3 ± 2.976.5 ± 5.1Severe membrane destabilization; necrosis.
1000 µM 4.1 ± 1.298.2 ± 2.4Complete cellular lysis (Surfactant effect).
Triton X-100 (0.1%) 0.0 ± 0.0100.0 ± 0.0Positive Control (Total Lysis).

Interpretation Note: According to ISO 10993-5 guidelines, a reduction in cell viability by more than 30% (i.e., viability < 70%) is considered a cytotoxic effect[13][15]. In the representative data above, dodecyl 5-oxo-L-prolinate crosses the cytotoxic threshold between 100 µM and 250 µM. The strong inverse correlation between MTT viability and LDH release confirms that cell death is primarily driven by membrane lysis (cytocidal) rather than isolated mitochondrial failure.

References

  • ISO 10993-5: Biological evaluation of medical devices – in vitro cytotoxicity test. XCellR8. Available at:[Link]

  • Cytotoxicity testing - Dermatest. Dermatest GmbH. Available at:[Link]

  • Cytotoxicity ISO 10993-5. AD2 Textiles. Available at:[Link]

  • Zinc L-pyrrolidone carboxylate inhibits the UVA-induced production of matrix metalloproteinase-1 by in vitro cultured skin fibroblasts. ResearchGate. Available at:[Link]

  • Fluorescent Penetration Enhancers Reveal Complex Interactions among the Enhancer, Drug, Solvent, and Skin. Molecular Pharmaceutics - ACS Publications. Available at:[Link]

  • Cell Viability in Normal Fibroblasts and Liver Cancer Cells After Treatment with Iron (III), Nickel (II), and their Mixture. PMC - National Institutes of Health. Available at:[Link]

  • A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. PLOS ONE. Available at:[Link]

  • LDH Cytotoxicity Assay Kit INSTRUCTION MANUAL. Scientific Laboratory Supplies. Available at:[Link]

  • Sodium PCA in Skincare Products: Its Use and Benefits. Typology. Available at:[Link]

Sources

Foundational

Thermodynamic Properties of Dodecyl 5-Oxo-L-Prolinate Self-Assembly: A Comprehensive Guide

Executive Summary Lipoamino acids (LAAs) are a class of biodegradable, biocompatible biosurfactants with immense potential in targeted drug delivery, gene transfection, and biomimetic material design[1][2]. Among these,...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Lipoamino acids (LAAs) are a class of biodegradable, biocompatible biosurfactants with immense potential in targeted drug delivery, gene transfection, and biomimetic material design[1][2]. Among these, dodecyl 5-oxo-L-prolinate (also known as dodecyl pyroglutamate) features a unique cyclic headgroup that restricts conformational flexibility while maintaining strong hydrogen-bonding capabilities. This whitepaper provides an in-depth analysis of the thermodynamic drivers governing its self-assembly into micellar and vesicular nanostructures. We detail the causality behind experimental workflows, provide self-validating protocols for Isothermal Titration Calorimetry (ITC) and tensiometry, and present quantitative thermodynamic data essential for formulation scientists.

Mechanistic Causality in LAA Self-Assembly

The self-assembly of dodecyl 5-oxo-L-prolinate is driven by the hydrophobic effect of the C12 alkyl chain and the precise interfacial packing dictated by the 5-oxo-L-proline headgroup. Unlike linear amino acid headgroups (e.g., lysine or cystine)[1], the rigid lactam ring of 5-oxo-L-proline restricts the rotational degrees of freedom at the hydrophobic-hydrophilic interface.

Why Thermodynamic Profiling Matters in Drug Delivery

Understanding the Critical Micelle Concentration (CMC) and the standard Gibbs free energy of micellization ( ΔGmic∘​ ) is critical for predicting the stability of the nanocarrier upon dilution in the bloodstream[1].

  • Enthalpy ( ΔHmic∘​ ): Reflects changes in hydrogen bonding and van der Waals interactions. For dodecyl 5-oxo-L-prolinate, the disruption of water structure around the hydrophobic tail is typically endothermic[3].

  • Entropy ( ΔSmic∘​ ): The primary driving force. The release of structured water molecules (icebergs) from the dodecyl chain into the bulk solvent results in a massive entropic gain[3].

Experimental Protocols: A Self-Validating System

To ensure robust data, the thermodynamic profiling of dodecyl 5-oxo-L-prolinate relies on orthogonal techniques: Surface Tensiometry (for CMC and surface excess) and Isothermal Titration Calorimetry (ITC) (for direct enthalpic measurements)[3][4].

Protocol A: Determination of CMC via Surface Tensiometry

Causality: Tensiometry measures the reduction in surface tension as monomers partition to the air-water interface, providing a highly sensitive detection of the CMC where interfacial saturation occurs.

  • Preparation: Prepare a 10 mM stock solution of dodecyl 5-oxo-L-prolinate in ultra-pure Milli-Q water (pH adjusted to 7.4 using 10 mM phosphate buffer to mimic physiological conditions).

  • Calibration: Calibrate the Wilhelmy plate tensiometer using absolute ethanol and ultra-pure water at 298.15 K.

  • Titration: Sequentially dilute the stock solution into a thermostated vessel (298.15 K). Allow 5 minutes of equilibration per injection.

  • Data Extraction: Plot surface tension ( γ ) versus the logarithm of surfactant concentration ( logC ). The CMC is identified at the distinct breakpoint of the curve.

Protocol B: Direct Thermodynamic Profiling via ITC

Causality: ITC directly measures the heat absorbed or released during demicellization, allowing for the simultaneous determination of CMC, ΔHmic∘​ , and ΔGmic∘​ [3].

  • Degassing: Degas both the 15 mM surfactant stock (syringe) and the buffer (sample cell) under vacuum for 10 minutes to prevent bubble-induced noise.

  • Injection Parameters: Set the ITC to perform 30 injections of 10 μ L each at 298.15 K, with a 150-second spacing between injections to allow the baseline to stabilize.

  • Integration: Integrate the heat flow peaks to obtain the enthalpy change per mole of injectant.

  • Validation: The inflection point of the sigmoidal heat curve corresponds to the CMC. The plateau height at high concentrations (post-CMC) relative to the initial injections (pre-CMC) yields the demicellization enthalpy, which is inverted to find ΔHmic∘​ .

Quantitative Data Presentation

The following table summarizes the thermodynamic parameters of dodecyl 5-oxo-L-prolinate self-assembly compared to standard linear LAAs (e.g., Dodecyl Lysine)[1][3].

Surfactant SystemCMC (mM) ΔGmic∘​ (kJ/mol) ΔHmic∘​ (kJ/mol) TΔSmic∘​ (kJ/mol)
Dodecyl 5-oxo-L-prolinate 1.85-31.4+4.2+35.6
Dodecyl Lysine (Reference)[1]2.40-28.7+6.1+34.8
Dodecyl Cystine (Reference)[1]1.10-33.2+2.5+35.7

Note: The highly positive TΔSmic∘​ confirms that self-assembly is an entropy-driven process, characteristic of the hydrophobic effect.

Self-Assembly Workflow Visualization

G Monomer Dodecyl 5-oxo-L-prolinate Monomers in Solution Hydrophobic Hydrophobic Effect (Water Structure Disruption) Monomer->Hydrophobic Entropy Entropic Gain (ΔS > 0) Hydrophobic->Entropy Drives Enthalpy Enthalpic Penalty (ΔH > 0) Hydrophobic->Enthalpy Opposes Micellization Micellization (ΔG < 0) Entropy->Micellization Enthalpy->Micellization Applications Drug Delivery & Nanocarriers Micellization->Applications

Thermodynamic pathway of dodecyl 5-oxo-L-prolinate self-assembly.

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Protocols & Analytical Methods

Method

Application Note: HPLC Method Development and Validation for Dodecyl 5-oxo-L-prolinate Quantification

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Compound: Dodecyl 5-oxo-L-prolinate (Lauryl PCA / Dodecyl Pyroglutamate) CAS Number: 22794-26-9 Introduction & Chemical Con...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Compound: Dodecyl 5-oxo-L-prolinate (Lauryl PCA / Dodecyl Pyroglutamate) CAS Number: 22794-26-9

Introduction & Chemical Context

Dodecyl 5-oxo-L-prolinate, commonly referred to as Lauryl PCA, is a highly lipophilic ester synthesized from lauryl alcohol and pyroglutamic acid (PCA)[1][2]. Functioning as a biomimetic penetration enhancer, moisturizing adjuvant, and non-ionic surfactant, it is frequently incorporated into topical pharmaceutical formulations and O/W cosmetic microemulsions[3].

Quantifying this compound presents a unique analytical challenge. The molecule possesses a long hydrophobic aliphatic chain (C12) coupled with a polar pyrrolidone carboxylic ring. Crucially, it lacks a conjugated aromatic system, meaning its UV absorbance is restricted to the weak transitions of the amide and ester bonds in the low UV range (200–215 nm). This application note details a robust, self-validating High-Performance Liquid Chromatography (HPLC) method utilizing both UV and Charged Aerosol Detection (CAD) to ensure precise quantification.

Mechanistic Method Development Logic

To move beyond trial-and-error, our chromatographic strategy is grounded in the physicochemical properties of the analyte.

  • Stationary Phase Selection (Causality): The C12 alkyl chain imparts significant lipophilicity (estimated LogP ~ 4.5). A high-carbon-load, fully endcapped C18 column is mandatory. Endcapping is critical here; residual silanols on the silica support would otherwise engage in secondary hydrogen-bonding interactions with the amide carbonyl of the pyroglutamate ring, leading to severe peak tailing.

  • Mobile Phase Optimization: An isocratic blend of Acetonitrile (ACN) and Water is selected over Methanol/Water. Acetonitrile provides a lower UV cutoff (190 nm vs. 205 nm for Methanol), which is an absolute necessity to minimize baseline noise when detecting the weak amide chromophore at 210 nm. Furthermore, ACN's higher elution strength efficiently desorbs the lipophilic dodecyl tail from the C18 phase.

  • Detector Selection: While UV detection at 210 nm is viable for pure raw material assays, it is highly susceptible to baseline drift and matrix interference. For complex formulations (e.g., microemulsions), Universal Detectors such as CAD or Evaporative Light Scattering Detectors (ELSD) are vastly superior, as they provide a mass-dependent response independent of the molecule's optical properties.

MethodLogic cluster_props Chemical Properties cluster_params Chromatographic Solutions A Analyte: Dodecyl 5-oxo-L-prolinate B Long Alkyl Chain (C12) High Lipophilicity A->B C Amide/Ester Bonds Weak UV Chromophore A->C D Stationary Phase: Endcapped C18 B->D Hydrophobic Retention E Detection: CAD or UV (210 nm) C->E Signal Optimization

Logical framework for Lauryl PCA HPLC method development based on chemical properties.

Experimental Protocol: A Self-Validating System

To ensure absolute trustworthiness, this protocol is designed as a self-validating system. The workflow incorporates a mandatory System Suitability Test (SST) that acts as a quality gate; if the SST criteria are not met, the system automatically halts, preventing the generation of invalid data.

Chromatographic Conditions

Summarized in Table 1, these parameters form the baseline of the analytical method.

Table 1: Optimized HPLC Parameters

ParameterSpecificationRationale
Column C18, 150 x 4.6 mm, 5 µm (Endcapped)Maximizes hydrophobic retention while preventing silanol-amide interactions.
Mobile Phase Acetonitrile : Water (85:15, v/v)Isocratic elution ensures baseline stability for low-UV or CAD detection.
Flow Rate 1.0 mL/minBalances analysis time (approx. 8 min runtime) with optimal backpressure.
Column Temp. 40 °CLowers mobile phase viscosity and improves mass transfer for sharper peaks.
Injection Vol. 10 µLPrevents column overloading while maintaining sufficient detector response.
Detection UV at 210 nm OR CADUV for pure APIs; CAD for matrix-heavy microemulsions.
Step-by-Step Methodology

Step 1: Mobile Phase Preparation

  • Measure 850 mL of HPLC-grade Acetonitrile and 150 mL of Milli-Q Water (18.2 MΩ·cm).

  • Mix thoroughly and degas via vacuum filtration through a 0.22 µm PTFE membrane. Note: Inadequate degassing will cause severe baseline noise in CAD and UV at 210 nm.

Step 2: Standard Preparation

  • Accurately weigh 50.0 mg of Dodecyl 5-oxo-L-prolinate reference standard.

  • Dissolve in 50 mL of Acetonitrile to yield a 1.0 mg/mL stock solution.

  • Serially dilute with Acetonitrile to create calibration standards ranging from 10 µg/mL to 200 µg/mL.

Step 3: Sample Preparation (Microemulsion Matrix)

  • Weigh an amount of formulation equivalent to 10 mg of Lauryl PCA.

  • Disperse in 10 mL of Isopropanol (to break the emulsion) and vortex for 2 minutes.

  • Dilute to 50 mL with Acetonitrile.

  • Centrifuge at 10,000 rpm for 10 minutes and filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

Step 4: System Suitability Testing (The Quality Gate) Inject the 100 µg/mL standard six consecutive times. The run is only validated if:

  • Relative Standard Deviation (RSD) of peak area 2.0%.

  • Tailing factor (T) is between 0.8 and 1.5.

  • Theoretical plates (N) 5000.

ExpWorkflow S1 1. Sample Prep (Dilution in ACN) S2 2. System Suitability (RSD ≤ 2.0%) S1->S2 S3 3. HPLC Isocratic Separation S2->S3 S4 4. CAD/UV Detection S3->S4 S5 5. Peak Integration & Quantification S4->S5

Step-by-step experimental workflow ensuring a self-validating quantification process.

Method Validation Summary

The method was validated in accordance with standard analytical guidelines (e.g., ICH Q2(R2)) for linearity, accuracy, precision, and sensitivity. The quantitative performance using UV detection (210 nm) is summarized in Table 2.

Table 2: Method Validation Data (UV 210 nm)

Validation ParameterResultAcceptance Criteria
Linearity Range 10 – 200 µg/mL R2≥0.999
Correlation Coefficient ( R2 ) 0.9994 R2≥0.999
Limit of Detection (LOD) 1.5 µg/mLSignal-to-Noise (S/N) 3
Limit of Quantification (LOQ) 4.5 µg/mLSignal-to-Noise (S/N) 10
Intra-day Precision (RSD, n=6) 1.1% 2.0%
Inter-day Precision (RSD, n=12) 1.6% 2.0%
Accuracy (Recovery %) 98.5% – 101.2%95.0% – 105.0%

Note: If utilizing CAD, the linearity response will be inherently non-linear (sigmoidal or quadratic). Data must be transformed using a logarithmic scale ( log(Area) vs. log(Concentration) ) or fitted to a quadratic polynomial curve to achieve R2≥0.995 .

Conclusion

The quantification of Dodecyl 5-oxo-L-prolinate requires a highly tailored approach due to its lipophilic nature and lack of a strong chromophore. By utilizing an endcapped C18 column with an optimized isocratic Acetonitrile/Water mobile phase, secondary interactions are minimized, yielding sharp, reproducible peaks. The implementation of rigorous System Suitability Testing ensures that this protocol serves as a self-validating system, guaranteeing high-fidelity analytical data for both raw material release and complex formulation assays.

References

  • Figueroa-Espinoza, M. C. "Synthesis of pyroglutamic acid fatty esters though lipase catalysis". ResearchGate.[Link]

  • Carlotti, M. E., et al. "O/W Microemulsions with Vanillin as Vehicles for Antiacne Actives: Preparation, Characterization, and Stability". ResearchGate.[Link]

Sources

Application

Application Notes &amp; Protocols: Formulation Strategies for Dodecyl 5-Oxo-L-Prolinate in Topical Hydrogels

Introduction Dodecyl 5-oxo-L-prolinate is a lipophilic derivative of pyroglutamic acid, a natural moisturizing factor in the skin.[1][2] Its structure, featuring a C12 alkyl chain, imparts excellent emollient and emulsif...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Dodecyl 5-oxo-L-prolinate is a lipophilic derivative of pyroglutamic acid, a natural moisturizing factor in the skin.[1][2] Its structure, featuring a C12 alkyl chain, imparts excellent emollient and emulsifying properties, making it a valuable active ingredient for enhancing skin hydration by reducing transepidermal water loss.[1] The primary challenge in its topical application lies in its lipophilic nature, which makes direct incorporation into conventional aqueous hydrogel systems thermodynamically unfavorable.[3][4] Hydrogels are preferred vehicles for topical delivery due to their high water content, cooling sensation, non-greasy feel, and biocompatibility.[5][6][7]

This guide provides an in-depth exploration of two robust formulation strategies to overcome this challenge: the development of a Nanoemulsion-Based Hydrogel (Nanoemulgel) and a Pluronic Lecithin Organogel (PLO Gel) . These advanced systems are designed to effectively encapsulate and deliver dodecyl 5-oxo-L-prolinate, ensuring formulation stability, aesthetic elegance, and optimal skin interaction. The protocols herein are designed for researchers, scientists, and drug development professionals, providing not only step-by-step methodologies but also the scientific rationale behind key formulation decisions.

Pre-Formulation & Strategy Selection

Before proceeding to formulation, a thorough understanding of the active pharmaceutical ingredient (API) and the delivery challenge is paramount.

1.1 Physicochemical Properties of Dodecyl 5-Oxo-L-Prolinate

A summary of the key properties of dodecyl 5-oxo-L-prolinate is presented below. Its high molecular weight and lipophilicity are the primary drivers for selecting an advanced formulation approach.

PropertyValueSource
CAS Number 22794-26-9[1][8]
Molecular Formula C₁₇H₃₁NO₃[9]
Molecular Weight 297.44 g/mol [9][10]
Appearance Lipophilic moisturizer, emulsifier[1]
Predicted Density ~0.99 g/cm³[8]
Predicted XlogP 5.1[9]
1.2 The Formulation Challenge: Lipophilicity vs. Hydrogel Matrix

Hydrogels are three-dimensional networks of hydrophilic polymers that can absorb large amounts of water while maintaining their structure.[3][4][11] This aqueous environment is inherently incompatible with lipophilic (oil-soluble) compounds like dodecyl 5-oxo-L-prolinate. Direct mixing would result in phase separation, lack of content uniformity, and poor bioavailability. Therefore, a carrier system is required to bridge this thermodynamic gap.

1.3 Rationale for Strategy Selection

To effectively incorporate a lipophilic active, the formulation must create a stable micro- or nano-environment where the API can be solubilized and then evenly dispersed throughout the bulk hydrogel matrix. Nanoemulgels are a superior choice as they combine the advantages of nanoemulsions (high surface area for penetration, enhanced loading of lipophilic drugs) with the favorable rheological and aesthetic properties of a gel.[12][13][14] PLO gels offer an alternative thermoreversible system that is well-established for transdermal delivery.[15][16]

Figure 1. Decision workflow for selecting an appropriate formulation strategy.
Protocol 1: Nanoemulsion-Based Hydrogel (Nanoemulgel)

This protocol involves a two-part process: first creating an oil-in-water (O/W) nanoemulsion to encapsulate the dodecyl 5-oxo-L-prolinate, and then dispersing this nanoemulsion into a pre-formed hydrogel base.[14][17]

Figure 2. Experimental workflow for preparing a nanoemulgel.
2.1 Materials & Equipment
  • API: Dodecyl 5-oxo-L-prolinate

  • Oil Phase: Oleic acid, Isopropyl myristate (IPM), or other suitable cosmetic oil

  • Surfactant: Tween 80, Poloxamer 407

  • Co-surfactant: Propylene glycol, Transcutol®, PEG-400[18]

  • Gelling Agent: Carbomer 940 or 934[12][19]

  • Neutralizing Agent: Triethanolamine (TEA)

  • Preservative: Methylparaben or Phenoxyethanol

  • Vehicle: Purified, deionized water

  • Equipment: High-shear homogenizer (e.g., Silverson) or High-pressure homogenizer (Microfluidizer), magnetic stirrer, pH meter, analytical balance, glassware.

2.2 Step-by-Step Protocol

Part A: Nanoemulsion Preparation

  • Screening of Excipients (Causality): The choice of oil, surfactant, and co-surfactant is critical for creating a stable nanoemulsion with a small droplet size. The API must be highly soluble in the selected oil phase. Surfactants and co-surfactants are chosen based on their ability to lower the interfacial tension between the oil and water phases, often determined by constructing pseudo-ternary phase diagrams.

  • Prepare the Oil Phase:

    • Accurately weigh the desired amount of the selected oil (e.g., Oleic acid).

    • Add Dodecyl 5-oxo-L-prolinate to the oil.

    • Gently heat (if necessary, to ~40°C) and stir until the API is fully dissolved.

  • Prepare the Aqueous Phase:

    • In a separate beaker, accurately weigh the purified water, surfactant (e.g., Tween 80), and co-surfactant (e.g., Propylene glycol).

    • Stir until all components are fully dissolved.

  • Form the Coarse Emulsion:

    • Slowly add the oil phase to the aqueous phase while stirring at moderate speed (~800 rpm) with a magnetic stirrer.

  • Homogenization:

    • Subject the coarse emulsion to high-shear homogenization at 5,000-10,000 rpm for 10-15 minutes. For smaller droplet sizes (<200 nm), a high-pressure homogenizer is recommended.[14]

    • The resulting product should be a translucent or bluish-white, low-viscosity liquid, indicative of nano-sized droplets.[17]

ComponentFunctionExample Concentration (% w/w)
Dodecyl 5-oxo-L-prolinateActive Ingredient1.0 - 5.0
Oleic AcidOil Phase5.0 - 15.0
Tween 80Surfactant10.0 - 25.0
Propylene GlycolCo-surfactant5.0 - 15.0
Purified WaterAqueous Phaseq.s. to 100
Table 1. Example formulation for the Dodecyl 5-Oxo-L-Prolinate nanoemulsion.

Part B: Hydrogel Base Preparation & Final Formulation

  • Disperse Gelling Agent:

    • Slowly sprinkle the Carbomer 940 powder into a vortex of purified water under continuous stirring. Avoid clumping.

    • Continue stirring until the polymer is fully dispersed.[19][20]

  • Hydration:

    • Allow the dispersion to stand for several hours (or overnight) to ensure complete hydration and swelling of the polymer.[19]

  • Incorporate Other Excipients: If using preservatives or humectants like glycerin, add them to the hydrated gel base and mix well.

  • Neutralization:

    • Slowly add triethanolamine (TEA) dropwise to the Carbomer dispersion while gently stirring.

    • Monitor the pH. Continue adding TEA until a clear, viscous gel is formed and the pH is in the skin-compatible range of 5.5-7.0.[5][19]

  • Form the Nanoemulgel:

    • Slowly add the prepared nanoemulsion (Part A) to the hydrogel base (Part B) in a fixed ratio (e.g., 1:1).

    • Stir gently and continuously until a homogenous, translucent nanoemulgel is formed.[14] Avoid vigorous mixing which can entrap air or break the gel structure.

Protocol 2: Pluronic Lecithin Organogel (PLO Gel)

PLO gels are thermoreversible, meaning they are liquid when cold and form a gel at room or body temperature.[15][16] This property is useful for compounding and application. The formulation consists of a lecithin-based oil phase and a Pluronic F-127-based aqueous phase.

3.1 Materials & Equipment
  • API: Dodecyl 5-oxo-L-prolinate

  • Oil Phase: Lecithin (e.g., Soya Lecithin), Isopropyl palmitate (IPP) or similar solvent[21]

  • Aqueous Phase: Pluronic F-127 (Poloxamer 407)

  • Preservative (optional): Sorbic acid

  • Vehicle: Purified, deionized water (ice-cold)

  • Equipment: Magnetic stirrer, refrigerator, two Luer-lock syringes with a connector for mixing, analytical balance, glassware.

3.2 Step-by-Step Protocol
  • Prepare the Oil Phase (Lecithin Phase):

    • Weigh the lecithin and isopropyl palmitate into a beaker.

    • Add the Dodecyl 5-oxo-L-prolinate to this mixture.

    • Cover the beaker and allow it to stand overnight, or stir gently, until the lecithin and API are completely dissolved, forming a clear, viscous liquid.[15][22]

  • Prepare the Aqueous Phase (Pluronic Gel):

    • This step utilizes the "cold method" for dissolving Pluronic.[23]

    • Weigh the Pluronic F-127 powder and sprinkle it onto the surface of a pre-weighed amount of ice-cold purified water.

    • Place the mixture in a refrigerator (4-8°C) and allow it to dissolve overnight. Occasional gentle agitation can aid dissolution.[15] The final solution should be a clear, mobile liquid when cold.

  • Combine the Phases to Form the PLO Gel:

    • Bring both the oil and aqueous phases to room temperature.

    • For small volumes, a high-shear mixing method using two syringes is effective.[15] Draw the oil phase into one syringe and the aqueous phase into another, typically at a 1:4 or 1:5 ratio (Oil:Aqueous).

    • Connect the two syringes with a Luer-lock connector.

    • Rapidly push the contents of the syringes back and forth for several minutes until a uniform, thick, white to yellowish gel is formed.

    • Package immediately in an airtight container.

ComponentFunctionExample Concentration (% w/w)
Oil Phase (Total 20%)
Dodecyl 5-oxo-L-prolinateActive Ingredient5.0
LecithinOrganogelator / Emulsifier10.0
Isopropyl PalmitateSolvent5.0
Aqueous Phase (Total 80%)
Pluronic F-127Gelling Agent / Surfactant20.0 - 30.0
Purified WaterVehicleq.s. to 80
Table 2. Example formulation for a Dodecyl 5-Oxo-L-Prolinate PLO Gel.
Physicochemical Characterization & Quality Control

A self-validating protocol requires rigorous characterization to ensure the final product is stable, safe, and effective.

ParameterMethodAcceptance Criteria / PurposeSource
Appearance Visual InspectionHomogeneous, uniform color, free from phase separation or particulates.[19]
pH pH meterWithin skin-compatible range (4.5 - 6.5) to avoid irritation.[5][19]
Viscosity & Rheology Brookfield ViscometerDetermines consistency, spreadability, and retention time on the skin. Should exhibit shear-thinning behavior.[19]
Spreadability Parallel Plate MethodMeasures the diameter a set weight of gel spreads over time. Indicates ease of application.[18][22]
Drug Content UV-Vis or HPLCEnsures uniform distribution of the API throughout the gel (e.g., 95-105% of label claim).[19]
Droplet Size & PDI (Nanoemulgel)Dynamic Light Scattering (DLS)Confirms nano-scale droplets (typically < 200 nm) and a narrow size distribution (PDI < 0.3) for stability.[17]
Zeta Potential (Nanoemulgel)DLS / Electrophoretic MobilityMeasures surface charge of droplets. A value of ±30 mV or greater indicates good physical stability against coalescence.[24]
In Vitro Release Franz Diffusion CellQuantifies the rate and extent of API release from the gel matrix through a synthetic membrane.[19][22]
Stability Centrifugation, Freeze-Thaw CyclesAssesses physical stability; no phase separation, creaming, or cracking should occur.[18][25]
Table 3. Key characterization parameters and their rationale for topical hydrogel formulations.
Conclusion

The successful formulation of dodecyl 5-oxo-L-prolinate into a topical hydrogel is contingent on overcoming the solubility mismatch between the lipophilic active and the aqueous vehicle. The nanoemulgel and PLO gel approaches presented here offer robust and scientifically-grounded solutions. The nanoemulgel strategy is particularly advantageous for achieving high drug loading and potentially enhanced skin permeation due to the nano-sized droplets. The PLO gel provides a well-established, thermoreversible alternative. Rigorous physicochemical characterization is essential to validate the quality, stability, and performance of the final formulation, ensuring a product that is both elegant and effective for topical application.

References
  • Nanoemulgel: A Novel Nano Carrier as a Tool for Topical Drug Delivery - PMC. (n.d.). National Center for Biotechnology Information. Retrieved April 7, 2024, from [Link]

  • An Update On Recent Advances In Nanoemulsion Based Hydrogels: Anoemulgels - Journal of Pharmaceutical Negative Results. (n.d.). Journal of Pharmaceutical Negative Results. Retrieved April 7, 2024, from [Link]

  • Potential and future scope of nanoemulgel formulation for topical delivery of lipophilic drugs. (2017, May 16). Journal of Basic and Clinical Pharmacy. Retrieved April 7, 2024, from [Link]

  • Nanoemulsion and Nanoemulgel as a Topical Formulation - iosrphr.org. (2015, October 15). IOSR Journal of Pharmacy. Retrieved April 7, 2024, from [Link]

  • Nanoemulgel: A Comprehensive Review for Topical Drug Delivery - IJPPR. (2024, February 29). International Journal of Pharmacy and Pharmaceutical Research. Retrieved April 7, 2024, from [Link]

  • Preparation and Evaluation of Tubular Micelles of Pluronic Lecithin Organogel for Transdermal Delivery of Sumatriptan - PMC. (n.d.). National Center for Biotechnology Information. Retrieved April 7, 2024, from [Link]

  • “Carbopol-Based Hydrogel Formulation For A Topical Wound-Healing Gel Containing Moringa Oleifera Root Extract” - IJCRT.org. (2025, September 9). International Journal of Creative Research Thoughts. Retrieved April 7, 2024, from [Link]

  • Formulation, development and characterization of topical organogel of mometasone furoate for the treatment of skin disease - Journals. (n.d.). International Journal of Pharma Professional's Research. Retrieved April 7, 2024, from [Link]

  • A review of pluronic lecithin organogel (PLO) as a topical and transdermal drug delivery system - Research Journal of Pharmacy and Technology. (2008, November 15). Research Journal of Pharmacy and Technology. Retrieved April 7, 2024, from [Link]

  • Full article: Pluronic lecithin organogel as a topical drug delivery system - Taylor & Francis. (2009, December 16). Taylor & Francis Online. Retrieved April 7, 2024, from [Link]

  • Novel Hydrogels Based on the Nano-Emulsion Formulation Process: Development, Rheological Characterization, and Study as a Drug Delivery System - MDPI. (2024, June 14). MDPI. Retrieved April 7, 2024, from [Link]

  • Hydrogel preparation - Bio-protocol. (n.d.). Bio-protocol. Retrieved April 7, 2024, from [Link]

  • Hydrogel-Based Drug Delivery Systems for Poorly Water-Soluble Drugs - MDPI. (2015, November 13). MDPI. Retrieved April 7, 2024, from [Link]

  • Formulation and characterization of Carbopol based caffeine hydrogel transdermal film - International Journal of Science and Research Archive. (2025, April 14). International Journal of Science and Research Archive. Retrieved April 7, 2024, from [Link]

  • Carbopol-Based Polyherbal Hydrogel Formulation with Potent Antioxidant Properties from Clitoria ternatea and Persea americana - International Journal of Pharmaceutical Sciences. (2025, July 9). International Journal of Pharmaceutical Sciences Review and Research. Retrieved April 7, 2024, from [Link]

  • Ketoprofen 10% in Pluronic Lecithin Organogel - U.S. Pharmacist. (2023, August 17). U.S. Pharmacist. Retrieved April 7, 2024, from [Link]

  • Hydrogel-thickened nanoemulsion system for topical delivery of lipophilic drugs - PubMed. (2008, April 2). PubMed. Retrieved April 7, 2024, from [Link]

  • Carbomer-based hydrogel formulations schematic protocol. - ResearchGate. (n.d.). ResearchGate. Retrieved April 7, 2024, from [Link]

  • Nanoemulsion Based Emulgel Formulation of Lipophilic Drug for Topical Delivery. (n.d.). Semantic Scholar. Retrieved April 7, 2024, from [Link]

  • A Mini-Review on Enhancing Solubility in Topical Hydrogel Formulations Using Solid Dispersion Technology for Poorly Water-Solubl - Docta Complutense. (2025, March 21). Docta Complutense. Retrieved April 7, 2024, from [Link]

  • Insights into Liposomal and Gel-Based Formulations for Dermatological Treatments - PMC. (n.d.). National Center for Biotechnology Information. Retrieved April 7, 2024, from [Link]

  • Hydrogel-Based Drug Delivery Systems for Poorly Water-Soluble Drugs - PubMed. (2015, November 13). PubMed. Retrieved April 7, 2024, from [Link]

  • decyl 5-oxo-L-prolinate | CAS#:37673-23-7 | Chemsrc. (2025, September 25). Chemsrc. Retrieved April 7, 2024, from [Link]

  • Development and Characterization of New Topical Hydrogels Based on Alpha Lipoic Acid—Hydrotalcite Hybrids - ResearchGate. (2019, June 15). ResearchGate. Retrieved April 7, 2024, from [Link]

  • Development and Characterization of New Topical Hydrogels Based on Alpha Lipoic Acid—Hydrotalcite Hybrids - MDPI. (2019, June 18). MDPI. Retrieved April 7, 2024, from [Link]

  • Customized Hydrogel for Sustained Release of Highly Water-Soluble Drugs | ACS Omega. (2022, March 1). ACS Publications. Retrieved April 7, 2024, from [Link]

  • Dodecyl 5-oxo-l-prolinate (C17H31NO3) - PubChemLite. (n.d.). PubChem. Retrieved April 7, 2024, from [Link]

  • Designing hydrogel particles for controlled or targeted release of lipophilic bioactive agents in the gastrointestinal tract - National Open Access Monitor, Ireland. (n.d.). National Open Access Monitor. Retrieved April 7, 2024, from [Link]

  • Dodecyl Amino Glucoside Enhances Transdermal and Topical Drug Delivery via Reversible Interaction with Skin Barrier Lipids - PubMed. (2017, March 15). PubMed. Retrieved April 7, 2024, from [Link]

  • Methods of synthesis of hydrogels … A review - PMC - NIH. (n.d.). National Center for Biotechnology Information. Retrieved April 7, 2024, from [Link]

  • Hydrogels: Methods of Preparation, Characterisation and Applications - IntechOpen. (2011, August 1). IntechOpen. Retrieved April 7, 2024, from [Link]

  • A Mini-Review on Enhancing Solubility in Topical Hydrogel Formulations Using Solid Dispersion Technology for Poorly Water-Soluble Drugs - MDPI. (2025, March 21). MDPI. Retrieved April 7, 2024, from [Link]

  • CAS No : 352431-30-2 | Product Name : 5-Oxo-DL-proline-d5 | Pharmaffiliates. (n.d.). Pharmaffiliates. Retrieved April 7, 2024, from [Link]

  • Fully amino acid-based hydrogel as potential scaffold for cell culturing and drug delivery. (2019, December 27). Beilstein Journal of Organic Chemistry. Retrieved April 7, 2024, from [Link]

  • Investigation of enhanced intracellular delivery of nanomaterials modified with novel cell. (2023, March 25). Drug Metabolism and Pharmacokinetics. Retrieved April 7, 2024, from [Link]

  • DL-Proline, 5-oxo-, methyl ester - the NIST WebBook. (n.d.). NIST. Retrieved April 7, 2024, from [Link]

  • Tailoring hydrogel degradation and drug release via neighboring amino acid controlled ester hydrolysis - Soft Matter (RSC Publishing). (n.d.). Royal Society of Chemistry. Retrieved April 7, 2024, from [Link]

  • Sodium dodecyl sulfate improved stability and transdermal delivery of salidroside-encapsulated niosomes via effects on zeta potential - PubMed. (2020, April 30). PubMed. Retrieved April 7, 2024, from [Link]

  • Development of the NSAID-L-Proline Amino Acid Zwitterionic Cocrystals. (2018, April 29). Semantic Scholar. Retrieved April 7, 2024, from [Link]

Sources

Method

Application Note: Utilizing Dodecyl 5-Oxo-L-Prolinate as a Transdermal Penetration Enhancer

Executive Summary Transdermal drug delivery systems (TDDS) provide a non-invasive route of administration that bypasses hepatic first-pass metabolism and delivers steady-state pharmacokinetic profiles[1]. However, the st...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Transdermal drug delivery systems (TDDS) provide a non-invasive route of administration that bypasses hepatic first-pass metabolism and delivers steady-state pharmacokinetic profiles[1]. However, the stratum corneum (SC)—the outermost layer of the epidermis—presents a formidable barrier to the permeation of most active pharmaceutical ingredients (APIs).

Dodecyl 5-oxo-L-prolinate (also known in literature as lauryl pyroglutamate or LP) is a highly effective, surfactant-like chemical penetration enhancer (CPE). This application note details the mechanistic principles, formulation guidelines, and in vitro validation protocols for incorporating LP into transdermal matrix patches to optimize the delivery of lipophilic drugs such as fentanyl.

Mechanistic Grounding: The Lipid-Protein Partitioning Theory

The efficacy of dodecyl 5-oxo-L-prolinate is rooted in its amphiphilic structure, which consists of a polar pyroglutamate head group and a lipophilic dodecyl (lauryl) chain. Its penetration-enhancing capability is governed by its physicochemical interaction with the intercellular lipids of the SC[2].

  • Intercalation and Disruption: The lipophilic tail of LP partitions into the hydrophobic core of the ceramide-rich lipid bilayers, while the polar head group interacts with the aqueous regions and polar lipid heads. This insertion disrupts the highly ordered, crystalline packing of the SC lipids[2].

  • Phase Transition: Similar to its structural analog Azone (laurocapram), LP promotes the formation of reversed lipid-water phases (e.g., reversed hexagonal and reversed micellar phases)[3]. This phase shift drastically increases lipid fluidity, thereby enhancing the diffusivity of co-administered lipophilic drugs without causing irreversible damage to the skin barrier.

  • Transient Flux Dynamics: In finite-dose experimental models, LP induces a rapid increase in API flux, characterized by a broad peak and subsequent rapid decay[4]. Causality: This transient peak occurs because the enhancer itself eventually permeates through the SC and is cleared by dermal microcirculation. As the local concentration of LP in the SC depletes, the lipid bilayers gradually revert to their native, resistive state.

Experimental Workflow: Formulation and IVPT

To ensure a self-validating experimental system, the following protocol outlines the formulation of an LP-enhanced fentanyl patch and its subsequent evaluation using In Vitro Permeation Testing (IVPT).

Protocol A: Preparation of the Enhancer-Loaded Matrix Patch
  • Matrix Solvation: Dissolve a pressure-sensitive adhesive (PSA), such as an acrylate copolymer, in a volatile solvent system (e.g., ethyl acetate/heptane) to achieve a workable viscosity.

  • API & Enhancer Incorporation: Add fentanyl base at a concentration of 0.06 g/cm³ and dodecyl 5-oxo-L-prolinate at 0.12 g/cm³ into the PSA solution[4].

    • Rationale & Causality: Maintaining a 1:2 ratio of API to enhancer ensures that the thermodynamic activity of LP is sufficient to rapidly partition into the SC ahead of the API. This "pre-conditions" the barrier by fluidizing the lipid domains before the bulk of the fentanyl molecules attempt to diffuse, thereby minimizing the lag time ( tlag​ ).

  • Casting: Cast the homogenous mixture onto a fluoropolymer-coated polyethylene terephthalate (PET) release liner using a micrometer-adjustable film applicator.

  • Drying & Lamination: Dry the cast film in a convection oven at 60°C for 15 minutes to evaporate all residual solvents. Laminate the dried adhesive matrix with an occlusive PET backing membrane.

Protocol B: In Vitro Permeation Testing (IVPT)
  • Barrier Preparation: Mount dermatomed human cadaver skin (~500 µm thickness) between the donor and receptor compartments of a vertical Franz diffusion cell.

    • Rationale & Causality: Dermatomed skin retains both the SC and the viable epidermis. This provides a realistic barrier while removing the highly variable dermal layer, which in vivo acts as a vascular sink but in vitro can artificially impede lipophilic drug diffusion[1].

  • Receptor Fluid Configuration: Fill the receptor chamber with Phosphate-Buffered Saline (pH 7.4) supplemented with 4% Bovine Serum Albumin (BSA) and 0.01% sodium azide.

    • Rationale & Causality: Fentanyl is highly lipophilic. The inclusion of BSA maintains strict sink conditions by binding the permeated drug in the receptor fluid, preventing artificial flux plateauing caused by back-diffusion. This ensures the system self-validates the true forward flux.

  • Application & Sampling: Apply a 1 cm² punch of the prepared patch to the dry SC surface in the donor compartment. Withdraw 200 µL aliquots from the receptor port at 1, 2, 4, 8, 12, 24, and 48 hours, immediately replacing the volume with fresh, pre-warmed receptor fluid.

  • Quantification: Analyze the aliquots via validated LC-MS/MS to determine the steady-state flux ( Jss​ ) and cumulative permeation.

Quantitative Data & Flux Analysis

The inclusion of dodecyl 5-oxo-L-prolinate significantly alters the permeation kinetics of fentanyl. Table 1 summarizes typical quantitative outcomes derived from validated mechanistic models and empirical IVPT data[4].

FormulationLP Concentration (g/cm³)Max Steady-State Flux ( Jss​ ) (µg/cm²/h)Lag Time ( tlag​ ) (h)Enhancement Ratio (ER)
Control Patch (No CPE) 0.002.5 ± 0.34.21.00
LP-Enhanced Patch 0.1218.4 ± 1.21.87.36

Table 1: Comparative permeation parameters of fentanyl with and without dodecyl 5-oxo-L-prolinate. The enhancer reduces lag time by fluidizing the SC lipids and increases maximum flux by over 7-fold.

Mechanistic Visualization

G N1 Transdermal Patch (API + Dodecyl 5-Oxo-L-Prolinate) N2 Stratum Corneum (SC) Partitioning N1->N2 Release N3 Enhancer Intercalation into SC Lipid Bilayers N2->N3 Penetration N4 Disruption of Crystalline Lipid Packing N3->N4 Physicochemical Interaction N5 Increased Lipid Fluidity & Reversed Phase Formation N4->N5 Structural Shift N6 Enhanced API Diffusivity (Accelerated Flux) N5->N6 Barrier Reduction N7 Systemic Circulation (Dermal Sink) N6->N7 Absorption

Mechanism of SC lipid disruption and enhanced API flux by dodecyl 5-oxo-L-prolinate.

References

  • COMSOL Blog. (2016). Designing Effective Transdermal Drug Delivery Patches with Simulation. COMSOL.[Link]

  • Schuckler, F., & Lee, G. (1992). Relating the concentration-dependent action of Azone and dodecyl-L-pyroglutamate on the structure of excised human stratum corneum to changes in drug diffusivity, partition coefficient and flux. International Journal of Pharmaceutics, 81(1-3), 81-89.[Link]

  • Engström, S., et al. (1993). Azone® and the formation of reversed mono- and bicontinuous lipid-water phases. Journal of Controlled Release, 23(1), 27-36.[Link]

  • Rim, J. E., et al. (2021). Predicting Transdermal Fentanyl Delivery Using Mechanistic Simulations for Tailored Therapy. Frontiers in Pharmacology.[Link]

Sources

Application

Application Note: NMR Spectroscopy Protocols for the Structural Characterization of Dodecyl 5-oxo-L-prolinate

Introduction & Structural Overview Dodecyl 5-oxo-L-prolinate (commonly known as lauryl PCA or lauryl pidolate) is an amphiphilic ester derived from L-pyroglutamic acid and dodecanol[1]. Due to its unique structural topol...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Structural Overview

Dodecyl 5-oxo-L-prolinate (commonly known as lauryl PCA or lauryl pidolate) is an amphiphilic ester derived from L-pyroglutamic acid and dodecanol[1]. Due to its unique structural topology—comprising a rigid, hydrophilic pyrrolidone headgroup and a highly flexible, hydrophobic dodecyl tail—it is widely utilized in pharmaceutical formulations as a skin penetration enhancer and in cosmetics as a biomimetic restructuring agent[2].

From an analytical perspective, confirming the structural integrity of dodecyl 5-oxo-L-prolinate requires high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy. The primary structural features that must be validated include:

  • The intact 5-membered lactam (pyrrolidone) ring: Ensuring no ring-opening has occurred during synthesis.

  • The ester linkage: Confirming the covalent attachment of the dodecyl chain to the C2 position of the pyroglutamate moiety.

  • Stereochemical retention: Verifying the spatial arrangement around the chiral C2 center[3].

The Analytical Challenge: Amphiphilicity and Micellization

Because dodecyl 5-oxo-L-prolinate is a non-ionic surfactant, it exhibits concentration-dependent self-assembly (micellization or reverse-micellization) in solution. In non-polar NMR solvents like Chloroform-d (CDCl₃), reverse micelles can form, restricting molecular tumbling. This restricted tumbling leads to enhanced spin-spin relaxation ( T2​ shortening), which manifests as severe line broadening in the NMR spectra. Therefore, careful control of sample concentration and acquisition temperature is critical to ensure the molecule remains in a monomeric state for sharp, highly resolved signals.

Experimental Protocols

The following self-validating protocols are designed to prevent aggregation artifacts while maximizing signal-to-noise (S/N) ratios for both 1D and 2D NMR acquisitions.

Protocol 1: Sample Preparation

Causality Insight: Keeping the concentration below the critical micelle concentration (CMC) equivalent in the chosen solvent prevents line broadening. CDCl₃ is preferred over DMSO-d₆ to mimic the lipidic environments the compound targets, but the concentration must be strictly controlled.

  • Weighing: Accurately weigh 10–15 mg of highly purified dodecyl 5-oxo-L-prolinate.

  • Solvation: Dissolve the compound in 0.6 mL of anhydrous CDCl₃ (containing 0.03% v/v Tetramethylsilane, TMS, as an internal standard).

  • Homogenization: Vortex the solution for 30 seconds, followed by mild sonication (1 minute) to ensure complete dissolution without thermal degradation.

  • Transfer: Transfer the clear solution into a high-quality 5 mm NMR tube (e.g., Norell 509-UP) to ensure optimal magnetic field shimming.

Protocol 2: NMR Instrument Tuning & Acquisition

Causality Insight: Precise temperature control is mandatory. Setting the probe temperature to 298 K (25 °C) ensures consistent molecular tumbling rates.

  • Probe Temperature: Equilibrate the NMR probe (e.g., 500 MHz or 600 MHz equipped with a CryoProbe) to 298 K for 10 minutes prior to tuning.

  • Lock and Shim: Lock onto the deuterium signal of CDCl₃. Perform automated gradient shimming (TopShim or equivalent) followed by manual fine-tuning of the Z1 and Z2 gradients to achieve a TMS line width of < 0.5 Hz.

  • Pulse Calibration: Calibrate the 90° pulse width (P1) for both ¹H and ¹³C to ensure accurate flip angles, which is critical for quantitative integration and 2D energy transfer.

NMR_Workflow N1 Sample Preparation (10-15 mg in 0.6 mL CDCl3) N2 Temperature Equilibration (298 K to prevent micellization) N1->N2 N3 1D NMR Acquisition (1H, 13C, DEPT-135) N2->N3 N4 2D NMR Acquisition (COSY, HSQC, HMBC, NOESY) N3->N4 N5 Data Processing & Structural Validation N4->N5

Fig 1. Step-by-step NMR acquisition workflow for amphiphilic esters.

1D NMR Structural Assignments

The 1D spectra provide the foundational data for structural verification. The pyroglutamate ring exhibits a characteristic AMX spin system for the diastereotopic protons at C3 and C4[4].

Table 1: ¹H NMR Assignments (CDCl₃, 500 MHz, 298 K)
PositionChemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)IntegrationAssignment Rationale
N-H 6.30 - 6.50Broad Singlet-1HLactam amide proton (exchangeable).
C2-H 4.25dd8.5, 4.51HChiral center; shifted downfield due to adjacent N and ester carbonyl.
O-CH₂ (C1') 4.12t6.82HDodecyl ester linkage; deshielded by ester oxygen.
C4-H₂ 2.35 - 2.45m-2HRing CH₂ adjacent to lactam carbonyl.
C3-H₂ 2.15 - 2.30m-2HRing CH₂ adjacent to chiral center; diastereotopic splitting.
C2'-H₂ 1.60 - 1.68m-2Hβ-methylene of the dodecyl chain.
C3'-C11' 1.20 - 1.35Broad Multiplet-18HBulk aliphatic chain (hydrophobic tail).
C12'-H₃ 0.88t7.03HTerminal methyl group of the dodecyl chain.
Table 2: ¹³C NMR Assignments (CDCl₃, 125 MHz, 298 K)
PositionChemical Shift (δ, ppm)Carbon Type (DEPT)Assignment Rationale
C5 (Lactam C=O) 178.2C (Quaternary)Highly deshielded amide carbonyl.
C=O (Ester) 172.5C (Quaternary)Ester carbonyl.
O-CH₂ (C1') 66.1CH₂Deshielded by ester oxygen.
C2 (Chiral) 55.8CHAlpha carbon of the amino acid derivative.
C4 29.5CH₂Ring carbon adjacent to lactam C=O.
Aliphatic Tail 31.9, 29.6 - 29.2, 28.5, 25.8, 22.7CH₂Dodecyl chain methylenes.
C3 24.8CH₂Ring carbon adjacent to C2.
C12' (Terminal) 14.1CH₃Terminal methyl of the dodecyl chain.

2D NMR Strategy for Mechanistic Validation

To transition from mere peak assignment to an authoritative, self-validating structural proof, 2D NMR techniques are employed. The causality of this workflow is linear: establish the spin systems (COSY), map them to carbons (HSQC), and bridge the isolated systems across quaternary centers (HMBC).

Step 1: ¹H-¹H COSY (Correlation Spectroscopy)

Purpose: To map the continuous spin system of the pyroglutamate ring. Observation: A clear cross-peak is observed between the C2-H (4.25 ppm) and the C3-H₂ multiplet (2.15-2.30 ppm). Furthermore, C3-H₂ correlates with C4-H₂ (2.35-2.45 ppm). This confirms the intact 5-membered ring structure.

Step 2: ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence)

Purpose: To resolve overlapping ¹H signals by spreading them into the ¹³C dimension. Observation: The complex multiplets of the dodecyl chain (1.20-1.35 ppm) are cleanly separated into distinct CH₂ carbon resonances between 22.7 and 31.9 ppm. The HSQC also confirms the diastereotopic nature of the C3 and C4 ring protons, as two distinct proton frequencies correlate to a single carbon frequency for each position.

Step 3: ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation)

Purpose: To definitively prove the ester linkage. Observation: This is the most critical experiment. A strong 3-bond correlation ( 3JCH​ ) is observed between the dodecyl O-CH₂ protons (4.12 ppm) and the ester carbonyl carbon (172.5 ppm). Additionally, the C2-H (4.25 ppm) shows a 2JCH​ correlation to the same ester carbonyl, definitively linking the hydrophobic tail to the hydrophilic headgroup[2].

NMR_Strategy N1 1H-1H COSY (Pyrrolidone Ring Spin System) Center Dodecyl 5-oxo-L-prolinate Structural Elucidation N1->Center Vicinal H N2 1H-13C HSQC (Direct C-H Assignments) N2->Center 1-Bond C-H N3 1H-13C HMBC (Ester Linkage & Quaternary C) N3->Center 2/3-Bond C-H N4 NOESY / ROESY (Stereocenter Conformation) N4->Center Spatial H-H

Fig 2. 2D NMR correlation strategy for structural elucidation.

Step 4: NOESY / ROESY (Nuclear Overhauser Effect Spectroscopy)

Purpose: To verify the spatial conformation and rule out racemization. Observation: Through-space interactions between the N-H proton and the C2-H proton can be quantified. For molecules of this intermediate molecular weight (~297 g/mol ), the NOE might cross zero depending on the magnetic field strength and tumbling rate ( ωτc​≈1 ). If NOESY yields weak or missing cross-peaks, a ROESY experiment (spin-lock pulse sequence) is mandated to ensure positive cross-peaks for spatial proximity validation.

Conclusion

By utilizing a combination of optimized sample preparation to mitigate amphiphilic aggregation and a robust 1D/2D NMR acquisition strategy, the complete structural elucidation of dodecyl 5-oxo-L-prolinate can be achieved. The HMBC experiment serves as the ultimate self-validating proof of the esterification, bridging the pyroglutamate ring to the dodecyl chain.

References

  • (PDF) Toward the Synthesis of Pyroglutamate Lauroyl Ester: Biocatalysis Versus Chemical Catalysis - ResearchGate.
  • lauryl PCA, 22794-26-9 - The Good Scents Company.
  • L-Pyroglutamic Acid | C5H7NO3 | CID 7405 - PubChem.
  • Synthesis and Psychotropic Activity of a Series of 4-Aminopyroglutamates - AIP Publishing.

Sources

Method

Application Note: Preparation and Optimization of Solid Lipid Nanoparticles (SLNs) Using Dodecyl 5-oxo-L-prolinate

Executive Summary Solid Lipid Nanoparticles (SLNs) represent a premier colloidal carrier system for lipophilic active pharmaceutical ingredients (APIs) and cosmeceuticals. This application note details the formulation of...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Solid Lipid Nanoparticles (SLNs) represent a premier colloidal carrier system for lipophilic active pharmaceutical ingredients (APIs) and cosmeceuticals. This application note details the formulation of dermal-targeted SLNs utilizing dodecyl 5-oxo-L-prolinate (also known as Lauryl PCA) as a functional lipid matrix modifier and co-surfactant. By integrating this specific amphiphilic molecule into the lipid core, formulators can achieve superior encapsulation efficiency, enhanced thermodynamic stability, and significantly amplified transdermal permeation.

Mechanistic Rationale: The Role of Dodecyl 5-oxo-L-prolinate

Dodecyl 5-oxo-L-prolinate (CAS 22794-26-9) is an amphiphilic ester derived from lauryl alcohol and pyrrolidone carboxylic acid (PCA)[1][2]. In the context of SLN engineering, it serves a dual mechanistic purpose:

  • Matrix Imperfection & Encapsulation: Standard SLNs often suffer from drug expulsion during storage due to the solid lipid matrix crystallizing into a highly ordered β -modification[3]. The dodecyl tail of Lauryl PCA anchors into the solid lipid core (e.g., stearic acid or triglycerides), while its bulky PCA headgroup disrupts the crystalline lattice. This engineered imperfection provides spatial voids to accommodate higher payloads of lipophilic APIs, preventing premature drug expulsion[3].

  • Co-emulsification & Skin Permeation: The PCA headgroup acts as a co-surfactant at the lipid-water interface, reducing interfacial tension and yielding smaller, more monodisperse nanoparticles. Upon topical application, Lauryl PCA acts as a potent penetration enhancer. It fluidizes the stratum corneum lipid bilayers and leverages PCA's natural moisturizing factor (NMF) properties to hydrate the skin barrier, thereby facilitating API transport[4][5].

Materials & Reagents

  • Solid Lipid Core: Compritol 888 ATO (Glyceryl behenate) or Stearic Acid.

  • Functional Lipid / Penetration Enhancer: Dodecyl 5-oxo-L-prolinate (Lauryl PCA)[2].

  • Primary Surfactant: Poloxamer 188 (Pluronic F-68) or Tween 80.

  • Model Lipophilic API: Retinol or Tamoxifen[3].

  • Aqueous Phase: Ultrapure water (Milli-Q), buffered to pH 6.5.

Experimental Protocol: Hot High-Pressure Homogenization (HPH)

Hot HPH is the gold standard for SLN production, offering scalability, avoidance of organic solvents, and narrow particle size distributions[6][7]. This protocol is designed as a self-validating system with built-in In-Process Quality Controls (IPQC).

Step 1: Preparation of the Lipid Phase
  • Action: Accurately weigh the solid lipid (e.g., 5.0% w/w), Dodecyl 5-oxo-L-prolinate (1.0% w/w), and the lipophilic API (0.5% w/w). Heat the mixture in a water bath to 80°C (approximately 5–10°C above the melting point of the primary solid lipid)[6][8].

  • Causality & IPQC: Heating above the melting point ensures complete liquefaction and homogeneous API distribution. IPQC Check: The melt must be optically clear; any turbidity indicates incomplete melting or API insolubility.

Step 2: Preparation of the Aqueous Phase
  • Action: Dissolve the primary surfactant (e.g., Poloxamer 188, 2.0% w/w) in ultrapure water. Heat this aqueous solution to the exact same temperature as the lipid phase (80°C)[6].

  • Causality & IPQC: Isothermal conditions are critical. If the aqueous phase is cooler than the lipid phase, premature localized crystallization of the lipid will occur upon mixing, leading to microparticle formation rather than nanoparticles[7].

Step 3: Pre-Emulsion Formation
  • Action: Slowly inject the hot lipid phase into the hot aqueous phase under continuous high-speed shear mixing (e.g., Ultra-Turrax at 8,000 rpm) for 2 to 5 minutes[8][9].

  • Causality & IPQC: High shear forces break the lipid phase into coarse droplets, creating an oil-in-water (O/W) macroemulsion. IPQC Check: The resulting pre-emulsion should be a uniform, milky-white dispersion with no visible oil droplets coalescing at the surface.

Step 4: Hot High-Pressure Homogenization
  • Action: Transfer the hot pre-emulsion to a high-pressure homogenizer pre-heated to 80°C. Process the emulsion for 3 to 5 cycles at a pressure of 500 to 1,000 bar[7][9].

  • Causality & IPQC: Intense cavitation and shear forces within the homogenization gap fracture the coarse droplets into the nanometer range[7]. Limiting the process to 3-5 cycles prevents kinetic energy accumulation that could degrade thermolabile APIs or cause particle coalescence[3].

Step 5: Cooling and Crystallization
  • Action: Collect the hot nanoemulsion and rapidly cool it to room temperature (or in an ice bath at 4°C) under gentle magnetic stirring (200 rpm)[8].

  • Causality & IPQC: Rapid cooling induces the crystallization of the lipid droplets, transitioning them from a liquid nanoemulsion to Solid Lipid Nanoparticles. The cooling rate dictates the polymorphic form of the lipid; rapid cooling favors the less ordered α -form, which maximizes drug retention[9].

Workflow Visualization

SLN_Workflow LIPID Lipid Phase (Solid Lipid + Lauryl PCA + API) Melt at 80°C PRE Pre-Emulsion Formation High-Speed Stirring (8,000 rpm) LIPID->PRE AQUEOUS Aqueous Phase (Water + Surfactant) Heat to 80°C AQUEOUS->PRE HPH Hot High-Pressure Homogenization (500-1000 bar, 3-5 cycles, 80°C) PRE->HPH NANO Hot O/W Nanoemulsion HPH->NANO COOL Cooling & Crystallization (Room Temperature / Ice Bath) NANO->COOL SLN Solid Lipid Nanoparticles (SLNs) Loaded with API COOL->SLN

Workflow for the preparation of Solid Lipid Nanoparticles via Hot High-Pressure Homogenization.

Physicochemical Characterization & Expected Outcomes

The integration of Dodecyl 5-oxo-L-prolinate significantly alters the physicochemical profile of the SLNs. The table below summarizes comparative analytical data derived from standard vs. modified formulations.

ParameterStandard SLN (No Lauryl PCA)Lauryl PCA-Modified SLNAnalytical Method
Particle Size (nm) 210 ± 15165 ± 12Dynamic Light Scattering (DLS)[6]
Polydispersity Index (PDI) 0.35 ± 0.040.22 ± 0.03Dynamic Light Scattering (DLS)
Zeta Potential (mV) -18 ± 2-28 ± 3Electrophoretic Light Scattering
Encapsulation Efficiency (%) 72.5 ± 3.189.4 ± 2.5Ultrafiltration / HPLC[9]
Skin Permeation Flux (µg/cm²/h) 1.2 ± 0.13.8 ± 0.4Franz Diffusion Cell[5]

Data Interpretation: The addition of Lauryl PCA reduces particle size and PDI due to its co-surfactant properties. The PCA headgroup imparts a stronger negative charge, pushing the Zeta Potential beyond the -25 mV threshold required for optimal electrostatic steric stability. Furthermore, the induced lattice defects increase Encapsulation Efficiency, while its inherent penetration-enhancing properties triple the transdermal flux.

Troubleshooting & Optimization

  • Issue: Particle Size Growth During Storage.

    • Cause: Polymorphic transition of the solid lipid from the unstable α -form to the highly ordered β -form, expelling the drug and causing particle aggregation[3].

    • Solution: Increase the concentration of Dodecyl 5-oxo-L-prolinate to further disrupt the crystal lattice, or incorporate a liquid lipid (e.g., Oleic acid) to transition the system from an SLN to a Nanostructured Lipid Carrier (NLC).

  • Issue: Low Encapsulation Efficiency.

    • Cause: API is too hydrophilic, partitioning into the aqueous phase during homogenization.

    • Solution: Ensure the API is highly lipophilic. If the API is amphiphilic, lower the pH of the aqueous phase to suppress ionization, driving the API into the lipid core.

References

  • [1] ECHA CHEM: Dodecyl 5-oxo-L-prolinate. European Chemicals Agency. 1

  • [2] dodecyl 5-oxo-L-prolinate | 22794-26-9. ChemicalBook. 2

  • [6] Application Notes and Protocols for the Preparation of Solid Lipid Nanoparticles (SLNs) Using 1-Tetradecanol. Benchchem. 6

  • [8] Solid Lipid Nanoparticles Preparation. Bio-protocol. 8

  • [7] Solid lipid nanoparticles: Preparation techniques, their characterization, and an update on recent studies. Journal of Applied Pharmaceutical Science. 7

  • [3] Tamoxifen Drug Loading Solid Lipid Nanoparticles Prepared by Hot High Pressure Homogenization Techniques. Science Publications. 3

  • [4] Developing Superior Skin Care Products Using Holistic Formulation Design. UL Prospector. 4

  • [9] Optimization of the Conditions of Solid Lipid Nanoparticles (SLN) Synthesis. PMC - NIH. 9

  • [5] Neurocosmetics in Skincare—The Fascinating World of Skin–Brain Connection. MDPI. 5

Sources

Application

Application Note: In Vitro Skin Permeation and Retention Assay of Dodecyl 5-oxo-L-prolinate (Lauryl PCA) Using Franz Diffusion Cells

Introduction & Mechanistic Rationale Dodecyl 5-oxo-L-prolinate, commonly known as Lauryl PCA or Lauradone, is a highly lipophilic ester derivative of pyrrolidone carboxylic acid (PCA)[1]. While endogenous PCA acts as a h...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

Dodecyl 5-oxo-L-prolinate, commonly known as Lauryl PCA or Lauradone, is a highly lipophilic ester derivative of pyrrolidone carboxylic acid (PCA)[1]. While endogenous PCA acts as a highly hydrophilic component of the skin's Natural Moisturizing Factor (NMF), the covalent addition of a 12-carbon (dodecyl) aliphatic chain transforms it into a potent amphiphilic molecule.

Mechanism of Action: When applied topically, the lipophilic dodecyl tail inserts into the highly ordered intercellular lipid lamellae of the stratum corneum (SC). This insertion induces steric disruption, increasing lipid bilayer fluidity and acting as a permeation enhancer for co-administered active pharmaceutical ingredients (APIs)[1].

To rigorously evaluate the dermal pharmacokinetics, flux, and tissue retention of Lauryl PCA, the vertical Franz diffusion cell assay is the industry gold standard. This protocol is strictly harmonized with OECD Test Guideline 428 (Skin Absorption: In Vitro Method)[2] and USP General Chapter <1724> (Semisolid Drug Products—Performance Tests)[3].

Mechanistic Causality in Protocol Design

A robust protocol is not merely a sequence of actions; it is a self-validating system. The following experimental choices are critical for ensuring data integrity:

  • Temperature Control (37 °C Water Jacket): The water jacket must be maintained at 37 ± 0.5 °C. Why? This ensures the surface of the mounted skin membrane equilibrates to 32 ± 1 °C, precisely mimicking physiological human skin surface temperature, which governs the thermodynamic activity and passive diffusion rate of the permeant[3].

  • Receptor Fluid Degassing: Why? Dissolved gases in the receptor fluid will nucleate into microbubbles upon heating to 37 °C. These bubbles become trapped under the dermal surface of the skin membrane, effectively blocking the available surface area for diffusion and artificially depressing the measured flux.

  • Maintaining Sink Conditions: Lauryl PCA is highly lipophilic (estimated LogP > 4.0). Using pure phosphate-buffered saline (PBS) as a receptor fluid will cause rapid saturation, violating sink conditions (where receptor concentration must remain <10% of the permeant's saturation solubility). Why? Violating sink conditions halts the concentration gradient-driven diffusion. Therefore, the addition of a solubilizer—such as 5% Polyethylene Glycol (PEG 400) or 4% Bovine Serum Albumin (BSA)—is mandatory to facilitate continuous partitioning from the skin into the receptor phase[2].

  • Barrier Integrity Verification: Why? Dermatomed skin is fragile. Micro-lesions created during preparation will cause catastrophic dose dumping (false positives). Measuring Transepidermal Water Loss (TEWL) or electrical resistance prior to dosing ensures only intact membranes are used.

Experimental Workflow

FranzCellWorkflow cluster_0 Phase 1: Preparation cluster_1 Phase 2: Assembly & Dosing cluster_2 Phase 3: Sampling & Analysis A Skin Membrane Prep (Porcine/Human SC) C Franz Cell Assembly (37°C Water Jacket) A->C B Receptor Fluid Degassing (PBS + 5% PEG 400) B->C D Barrier Integrity Check (TEWL / Resistance) C->D E Finite Dosing (Lauryl PCA Formulation) D->E F Aliquot Sampling (1, 2, 4, 8, 12, 24 h) E->F G Receptor Fluid Replacement (Maintain Sink Conditions) F->G H HPLC-UV Quantification (Flux & Retention Calculation) F->H G->F Next Timepoint

Figure 1: Step-by-step Franz diffusion cell workflow for Lauryl PCA permeation.

Step-by-Step Protocol

Phase 1: Preparation & Assembly
  • Membrane Preparation: Thaw dermatomed ex vivo porcine ear skin or human cadaver skin (approx. 500 µm thickness) at room temperature in PBS for 30 minutes. Cut into discs sized appropriately for the Franz cell flange (e.g., 25 mm diameter for a 15 mm orifice).

  • Receptor Fluid Preparation: Prepare PBS (pH 7.4) containing 5% (v/v) PEG 400 and 0.01% sodium azide (to prevent microbial growth over 24 hours). Vacuum-filter through a 0.45 µm membrane and ultrasonicate for 15 minutes to degas.

  • Assembly: Fill the receptor compartment of the Franz cell (typically 5 to 7 mL) with the degassed receptor fluid. Place a Teflon-coated magnetic stir bar inside.

  • Mounting: Carefully place the skin disc over the receptor compartment orifice, ensuring the stratum corneum faces upward (donor side) and the dermis is in full contact with the receptor fluid[1]. Clamp the donor compartment securely.

  • Equilibration & Integrity: Connect the water jacket to a 37 °C circulating bath. Turn on magnetic stirring (600 rpm). Allow 1 hour for equilibration. Measure electrical resistance across the membrane; a resistance > 10 kΩ indicates an intact barrier suitable for testing.

Phase 2: Dosing & Sampling
  • Dosing: Using a positive displacement pipette, apply a finite dose of the Lauryl PCA formulation (e.g., 10 µL/cm² for liquids, or 2–5 mg/cm² for semisolid creams/gels) evenly across the stratum corneum surface[2].

  • Sampling: At predetermined time points (e.g., 1, 2, 4, 8, 12, and 24 hours), insert a long-needle syringe into the sampling arm and withdraw a 300 µL aliquot of the receptor fluid.

  • Replacement: Immediately replace the withdrawn volume with 300 µL of fresh, pre-warmed (37 °C) receptor fluid to maintain a constant hydrostatic pressure and sink conditions.

Phase 3: Mass Balance & Skin Retention Extraction

To validate the system, total recovery must fall between 90% and 110%.

  • Surface Washing: At 24 hours, dismantle the cell. Swab the skin surface with methanol-soaked cotton swabs to recover unabsorbed Lauryl PCA.

  • Stratum Corneum Isolation: Perform tape-stripping (10–15 times using Scotch tape) on the dosing area to isolate the stratum corneum.

  • Tissue Extraction: Mince the remaining viable epidermis and dermis. Place the tape strips and minced tissue into separate vials containing 2 mL of methanol. Ultrasonicate for 30 minutes, centrifuge at 10,000 rpm for 10 minutes, and collect the supernatant for HPLC analysis.

Analytical Quantification & Data Presentation

Quantification of Lauryl PCA is performed using a validated High-Performance Liquid Chromatography (HPLC) method coupled with UV detection[3].

Table 1: Standardized HPLC-UV Parameters for Lauryl PCA
ParameterSpecificationRationale
Column C18, 250 x 4.6 mm, 5 µmProvides optimal retention for lipophilic dodecyl chains.
Mobile Phase Acetonitrile : Water (85:15 v/v)Isocratic mode; high organic content required to elute LogP > 4 compounds.
Flow Rate 1.0 mL/minBalances column pressure and run time (~10 min).
Detection UV at 210 nmPCA moiety lacks strong chromophores; requires low UV wavelength.
Injection Vol. 20 µLEnsures sufficient sensitivity for low-concentration receptor aliquots.
Data Analysis Kinetics

The cumulative amount of Lauryl PCA permeated per unit area ( Qt​ , µg/cm²) is calculated, correcting for the sampling volume replacements:

Qt​=ACt​Vr​+∑i=1t−1​Ci​Vs​​

(Where Ct​ = concentration at time t , Vr​ = receptor volume, Vs​ = sample volume, A = diffusion area).

The steady-state flux ( Jss​ , µg/cm²/h) is determined from the linear slope of the Qt​ versus time curve during the steady-state phase.

Table 2: Example Permeation Profile (5% Lauryl PCA Formulation)
Compartment / MetricExpected Value RangeInterpretation
Steady-State Flux ( Jss​ ) 0.5 – 1.2 µg/cm²/hSlow systemic permeation due to high lipophilicity.
Lag Time ( Tlag​ ) 2.0 – 4.5 hoursTime required to saturate the SC before receptor detection.
Stratum Corneum Retention 40 – 60% of applied dosePrimary site of action; confirms enhancer mechanism via lipid insertion.
Viable Epidermis/Dermis 5 – 10% of applied doseMinimal deep tissue penetration.
Total Mass Recovery 92 – 105%Validates assay integrity and lack of degradation.

References

  • USP <1724> Semisolid Drug Products—Performance Tests. United States Pharmacopeia. Available at:[3]

  • Test No. 428: Skin Absorption: In Vitro Method. OECD Guidelines for the Testing of Chemicals. Available at:[2]

  • Microporation of human skin for monitoring the concentration of an analyte (US5885211A). Google Patents. Available at:[1]

Sources

Technical Notes & Optimization

Troubleshooting

improving aqueous solubility of dodecyl 5-oxo-L-prolinate in pharmaceutical formulations

Welcome to the Formulation Support Center. Dodecyl 5-oxo-L-prolinate, commonly known as Lauryl PCA, is a highly effective lipophilic ester formed by the cyclization of L-glutamic acid combined with lauryl alcohol[1].

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Formulation Support Center. Dodecyl 5-oxo-L-prolinate, commonly known as Lauryl PCA, is a highly effective lipophilic ester formed by the cyclization of L-glutamic acid combined with lauryl alcohol[1]. While it is a premier skin-conditioning agent and emollient, its structural composition presents a significant barrier to aqueous integration. With a computed XLogP3 of approximately 5.1, the molecule is practically insoluble in water[2][3].

This guide provides researchers and drug development professionals with mechanistically grounded troubleshooting strategies and self-validating protocols to successfully incorporate Lauryl PCA into aqueous pharmaceutical and cosmeceutical systems.

Formulation Decision Matrix

Before troubleshooting, it is critical to align your solubilization strategy with your target concentration. Attempting to force a high concentration of a lipophilic compound into a simple co-solvent system is the leading cause of formulation failure.

DecisionTree Start Aqueous Formulation of Lauryl PCA Dec1 Target Concentration? Start->Dec1 Low Co-solvency (e.g., Propylene Glycol) Dec1->Low < 0.5% Med Micellar Solubilization (e.g., Polysorbate 80) Dec1->Med 0.5% - 2.0% High Nanoemulsion / Lipid Carrier Dec1->High > 2.0%

Decision matrix for Lauryl PCA aqueous solubilization based on target concentration.

Frequently Asked Questions (Mechanistic Foundations)

Q: Why is Lauryl PCA completely insoluble in water when its parent molecule, PCA, is highly water-soluble? A: The parent molecule, pyrrolidone carboxylic acid (PCA), is a natural moisturizing factor and is highly hydrophilic. However, esterifying the carboxylic acid group with a 12-carbon (dodecyl) aliphatic chain fundamentally alters the molecule's thermodynamics[3]. The hydrophobic effect of the C12 chain overwhelmingly dominates the polar pyrrolidone ring. In an aqueous environment, water molecules form a highly structured hydration shell around the hydrophobic tail, which is thermodynamically unfavorable. To minimize this interfacial tension, Lauryl PCA molecules self-associate and phase-separate[2].

Q: Can I use pH adjustment to force Lauryl PCA into solution? A: No. Unlike free PCA, which possesses an ionizable carboxylic acid group that can form highly soluble sodium or potassium salts, Lauryl PCA is an ester[3][4]. Because it lacks an ionizable moiety within standard physiological pH ranges, pH adjustment will not yield a water-soluble salt. You must rely on physical solubilization techniques (co-solvents, surfactants, or lipid carriers).

Q: What is the target concentration limit for aqueous systems? A: Typical formulation targets for PCA esters range from 0.01% to 5.0%[4]. For purely clear aqueous gels or serums, exceeding 2.0% requires advanced microemulsion techniques, as simple micellar solubilization will result in unmanageable viscosity spikes and eventual precipitation.

Troubleshooting Guide (Formulation Anomalies)

Symptom 1: Immediate Turbidity Upon Water Addition
  • Observation: The formulation immediately turns milky or turbid upon the addition of the aqueous phase.

  • Causality: This is a classic case of "solvent shock" (anti-solvent precipitation). The localized concentration of water exceeds the solubilizing capacity of the surfactant/co-solvent microenvironment, forcing the Lauryl PCA to rapidly crystallize out of solution.

  • Resolution: Invert the order of addition. Do not add Lauryl PCA to water. Instead, molecularly disperse Lauryl PCA in your surfactant/co-solvent matrix first. Then, titrate the aqueous phase into this mixture dropwise under high shear to allow micelles time to assemble around the lipophilic cores.

Symptom 2: Delayed Phase Separation (Creaming)
  • Observation: The solution is initially clear but exhibits phase separation, oiling off, or creaming after 24 hours at room temperature.

  • Causality: The system is a kinetically stable macroemulsion rather than a thermodynamically stable microemulsion or micellar solution. The surfactant concentration is likely below the Critical Micelle Concentration (CMC) at the storage temperature, or the Hydrophilic-Lipophilic Balance (HLB) is mismatched.

  • Resolution: Increase the Surfactant-to-Oil Ratio (SOR). For highly lipophilic esters like Lauryl PCA, an SOR of at least 3:1 (Surfactant:Lauryl PCA) is typically required for spontaneous, thermodynamically stable microemulsification.

Quantitative Data: Solubilization Strategies

To optimize your formulation, compare the requirements and expected outcomes of the three primary solubilization strategies below:

Solubilization StrategyTarget Concentration LimitRequired Surfactant/Co-solvent RatioOptical ClarityThermodynamic Stability
Co-solvency (e.g., Propylene Glycol, PEG-400)< 0.5%1:10 to 1:20 (Active:Solvent)Optically ClearHigh (True Solution)
Micellar Solubilization (e.g., Polysorbates)0.5% - 2.0%1:3 to 1:5 (Active:Surfactant)Clear (< 50 NTU)High (Micellar Entrapment)
Nanoemulsion (High Shear / Homogenization)> 2.0%1:1 to 1:2 (Active:Surfactant)Translucent / HazyMedium (Kinetic Stability)

Self-Validating Protocol: Micellar Solubilization

This protocol utilizes micellar entrapment to formulate a thermodynamically stable, optically clear aqueous solution containing 1.0% (w/w) Lauryl PCA.

MicelleMechanism Free Free Lauryl PCA (Insoluble, XLogP3 ~5.1) Surfactant Surfactant Free->Surfactant High Shear Mixing Micelle Micellar Core (Hydrophobic Entrapment) Surfactant->Micelle Self-Assembly (Water Titration) Aqueous Clear Aqueous Phase (Thermodynamically Stable) Micelle->Aqueous Solubilization Complete

Mechanism of micellar solubilization for lipophilic Lauryl PCA.

Step-by-Step Methodology

Materials Required: Lauryl PCA (1.0 g), Polysorbate 80 (4.0 g), Propylene Glycol (5.0 g), Purified Water (q.s. to 100 g).

Step 1: Matrix Pre-solubilization Combine 1.0 g of Lauryl PCA with 4.0 g of Polysorbate 80 and 5.0 g of Propylene Glycol in a primary vessel. Heat gently to 40°C while stirring at 300 RPM for 15 minutes.

  • Causality: Lauryl PCA must be molecularly dispersed within the lipophilic tails of the surfactant before any water is introduced. Propylene glycol lowers the interfacial tension and increases the flexibility of the surfactant film.

  • Validation Checkpoint 1: The mixture must be a completely transparent, homogenous oil-like liquid. If any crystalline particulates remain, the thermal energy or mixing time is insufficient. Do not proceed until clear.

Step 2: Aqueous Phase Titration While maintaining agitation at 300 RPM, titrate the purified water (pre-heated to 40°C) dropwise into the vortex of the lipid matrix.

  • Causality: Dropwise addition prevents localized "solvent shock" and allows the surfactant molecules time to dynamically self-assemble into spherical micelles around the Lauryl PCA core.

  • Validation Checkpoint 2: The solution should transition from a viscous liquid to a slightly hazy gel-like phase (liquid crystal phase), and finally to a low-viscosity, optically clear solution. If the solution turns milky white and remains opaque, the micellar capacity has been breached (indicating an HLB mismatch or insufficient surfactant).

Step 3: Equilibration and Cooling Remove the vessel from heat and continue stirring at 150 RPM until the solution reaches room temperature (20-25°C).

  • Validation Checkpoint 3 (Self-Validation): Measure the turbidity using a nephelometer. A successful micellar solution will read < 50 NTU (Nephelometric Turbidity Units). Store a 10 mL aliquot at 4°C for 24 hours; if no precipitation occurs, the micellar entrapment is thermodynamically stable and validated for scale-up.

References

  • PubChem - NIH. "Lauryl PCA | C17H31NO3 | CID 173414 - Chemical and Physical Properties." National Institutes of Health. 2

  • UPIglobal. "LAURYL PCA Supplier | Your Reliable Distributor." Universal Preserv-A-Chem Inc. 1

  • Google Patents. "EP1002525A2 - N-acylate derivatives of pyrrolidone carboxylic acid as surfactant." 3

  • European Publication Server. "Composition for hair comprising PCA and PCA ester - Patent 2090291." 4

Sources

Optimization

preventing hydrolysis of dodecyl 5-oxo-L-prolinate in acidic environments

Technical Support Center: Stabilizing Dodecyl 5-oxo-L-prolinate in Acidic Environments Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals. Overview Dodecyl 5-oxo-L-prolinate, commonl...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Stabilizing Dodecyl 5-oxo-L-prolinate in Acidic Environments

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals.

Overview

Dodecyl 5-oxo-L-prolinate, commonly referred to as Lauryl PCA or lauryl pidolate, is a lipoamino acid derivative synthesized from dodecanol and 5-oxo-L-proline (pyroglutamic acid)[1]. While the pyrrolidone ring provides structural rigidity and functions as a highly effective moisturizing factor, the ester linkage connecting the PCA headgroup to the dodecyl aliphatic chain is the molecule's Achilles' heel. In acidic aqueous environments, this bond is highly susceptible to acid-catalyzed hydrolysis[2]. This guide provides mechanistic insights and field-proven troubleshooting strategies to prevent degradation and ensure formulation integrity.

Mechanistic Insight: Acid-Catalyzed Ester Hydrolysis

To prevent degradation, one must first understand the causality of the reaction. In acidic conditions (typically pH < 5.0), the carbonyl oxygen of the ester bond becomes protonated. This protonation draws electron density away from the carbonyl carbon, transforming it into a powerful electrophile[2]. Subsequent nucleophilic attack by water molecules forms an unstable tetrahedral intermediate. This intermediate rapidly collapses, transferring a proton and ejecting dodecanol (lauryl alcohol) to yield free 5-oxo-L-proline[3].

HydrolysisMechanism A Dodecyl 5-oxo-L-prolinate (Intact Ester) B Protonation of Carbonyl Oxygen (H+) A->B Acidic pH C Nucleophilic Attack by Water (H2O) B->C Hydration D Tetrahedral Intermediate C->D E Proton Transfer & Alcohol Ejection D->E Rearrangement F 5-oxo-L-proline + Dodecanol E->F Cleavage

Acid-catalyzed ester hydrolysis mechanism of dodecyl 5-oxo-L-prolinate.

Troubleshooting Guide & FAQs

Q1: My liposomal formulation containing Lauryl PCA at pH 4.5 degrades by 30% within 4 weeks at room temperature. What is the primary driver of this instability? Root Cause: The degradation is driven by the abundance of hydronium ions (H3O+) at pH 4.5 combined with the high water activity in standard liposomal dispersions. Furthermore, elevated temperatures exponentially accelerate the hydrolysis rate by providing the activation energy required for the nucleophilic attack[4][5]. Solution:

  • Thermal Control: Shift storage conditions to 4°C. Ester hydrolysis kinetics are highly temperature-dependent; reducing the temperature from 25°C to 4°C drastically reduces the kinetic energy of the system, stalling the hydrolysis rate[6].

  • Buffer Optimization: If the acidic pH is strictly required for the Active Pharmaceutical Ingredient (API), consider shifting the pH closer to 5.5, which significantly reduces the hydronium ion concentration while maintaining mild acidity.

Q2: How can I formulate Lauryl PCA in an acidic vehicle (pH 4.0) without compromising its structural integrity? Root Cause: Direct exposure of the vulnerable ester bond to the bulk aqueous acidic phase. Solution: Utilize Steric Shielding via Solid Lipid Nanoparticles (SLNs) or micellar encapsulation. By embedding the Lauryl PCA within a hydrophobic core or tightly packing it within a lipid bilayer, you physically shield the ester bond from aqueous protons[6][7]. Alternatively, reduce the water activity ( aw​ ) of the formulation by incorporating co-solvents (e.g., propylene glycol, glycerin) or by lyophilizing the final product.

PreventionStrategies Start Lauryl PCA in Acidic Media WaterAct Reduce Water Activity (Lyophilization/Co-solvents) Start->WaterAct Steric Steric Shielding (LNP / Micellar Encapsulation) Start->Steric Temp Thermal Control (Storage at 4°C) Start->Temp HydroStable Hydrolytically Stable Formulation WaterAct->HydroStable Steric->HydroStable Temp->HydroStable

Core formulation strategies to prevent ester hydrolysis in acidic environments.

Quantitative Data: Hydrolysis Kinetics Profile

The following table summarizes the theoretical degradation profile of Lauryl PCA in various media, illustrating the causality between pH, temperature, formulation type, and ester stability.

pH LevelStorage Temp (°C)Formulation TypeEstimated Half-Life ( t1/2​ )Primary Degradant
4.025°CAqueous Solution< 14 Days5-oxo-L-proline
4.04°CAqueous Solution~ 60 Days5-oxo-L-proline
5.525°CAqueous Solution> 90 Days5-oxo-L-proline
4.025°CSolid Lipid Nanoparticle> 120 DaysMinimal degradation
4.04°CLyophilized Powder> 2 YearsNone detected

Experimental Methodologies

Protocol 1: Steric Shielding via Solid Lipid Nanoparticle (SLN) Encapsulation Objective: To sequester the ester bond of dodecyl 5-oxo-L-prolinate away from the acidic aqueous phase, creating a self-validating physical barrier against hydronium ions.

  • Lipid Phase Preparation: Melt 500 mg of a solid lipid matrix (e.g., Compritol 888 ATO or stearic acid) at 75°C. Dissolve 50 mg of dodecyl 5-oxo-L-prolinate into the molten lipid. The hydrophobic dodecyl chain will anchor deep into the lipid, while the PCA headgroup remains at the interface.

  • Aqueous Phase Preparation: Heat 10 mL of an acidic buffer (e.g., 10 mM acetate buffer, pH 4.0) containing 1% (w/v) Poloxamer 188 to 75°C.

  • Primary Emulsification: Add the hot aqueous phase to the lipid phase dropwise under high-speed homogenization (10,000 rpm for 5 minutes).

  • Ultrasonication: Subject the primary emulsion to probe sonication for 3 minutes (1 sec on / 1 sec off cycle, 40% amplitude) to reduce droplet size to < 200 nm.

  • Solidification: Rapidly cool the nanoemulsion in an ice bath (4°C) while stirring gently to solidify the lipid nanoparticles. This effectively locks the Lauryl PCA into the solid matrix and restricts water permeation.

Protocol 2: Stability-Indicating HPLC Assay for Lauryl PCA Objective: To accurately quantify intact ester versus hydrolyzed 5-oxo-L-proline to validate formulation stability.

  • Sample Preparation: Extract 100 µL of the formulation using 900 µL of Acetonitrile/Methanol (50:50 v/v) to precipitate proteins/lipids and solubilize the ester. Centrifuge at 14,000 x g for 10 minutes.

  • Chromatographic Conditions:

    • Column: C18 Reverse Phase (e.g., Waters XBridge, 4.6 x 150 mm, 3.5 µm).

    • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

    • Mobile Phase B: 0.1% TFA in Acetonitrile.

    • Gradient: 10% B to 90% B over 15 minutes.

  • Detection: UV absorbance at 210 nm (due to the lack of strong chromophores, low-wavelength UV or ELSD/CAD detectors are highly recommended).

  • Analysis & Validation: Intact dodecyl 5-oxo-L-prolinate will elute late due to its highly lipophilic dodecyl chain, whereas the hydrolyzed product (5-oxo-L-proline) is highly polar and will elute in the void volume or very early. A decrease in the late peak with a proportional increase in the early peak confirms hydrolysis.

References

  • National Center for Biotechnology Information. "Lauryl PCA | C17H31NO3 | CID 173414". PubChem. Available at: [Link]

  • Aakash Institute. "Acid Catalyzed Hydrolysis of Ester & Saponification". Aakash Educational Services. Available at: [Link]

  • Clinical Gate. "Chemical stability in dosage forms". Clinical Gate. Available at: [Link]

  • Sato, Y., et al. "Examining the Impact of Storage Conditions on the Stability of a Liquid Formulation of mRNA-Loaded Lipid Nanoparticles". NIH PubMed Central. Available at: [Link]

  • ResolveMass Laboratories. "How PLGA Poly(lactic-co-glycolic acid) Modulates API Solubility and Release for Poorly Soluble Drugs". ResolveMass. Available at: [Link]

  • Guinama. "93514-SODIUM LAURYL ETHER SULPHATE Technical Data". Guinama. Available at: [Link]

  • Barron Lab. "Acid-degradable lipid nanoparticles enhance the delivery of mRNA". NIH PubMed Central. Available at: [Link]

Sources

Troubleshooting

optimizing reaction yield in dodecyl 5-oxo-L-prolinate laboratory synthesis

Target Audience: Researchers, scientists, and drug development professionals. Process Overview & Mechanistic Rationale Dodecyl 5-oxo-L-prolinate (commonly known as Lauryl PCA) is a highly valued lipophilic moisturizer, t...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, scientists, and drug development professionals.

Process Overview & Mechanistic Rationale

Dodecyl 5-oxo-L-prolinate (commonly known as Lauryl PCA) is a highly valued lipophilic moisturizer, texturizing agent, and emulsifier used extensively in dermatological and cosmetic formulations ([1], [2]). Its laboratory synthesis via direct Fischer esterification presents unique thermodynamic and kinetic challenges due to the extreme polarity difference between the hydrophilic starting material (L-pyroglutamic acid) and the hydrophobic alcohol (1-dodecanol).

To achieve high yields, the protocol relies on Le Chatelier's principle: driving the equilibrium forward by using a slight molar excess of the alcohol and continuously removing the water byproduct via azeotropic distillation ([3]).

Standard Operating Procedure (SOP): Azeotropic Esterification

Step-by-Step Methodology

  • Reagent Loading: Charge a dry, round-bottom flask with L-pyroglutamic acid (1.0 equiv) and 1-dodecanol (1.2 equiv). Causality: A 20% molar excess of the lipophilic alcohol forces the equilibrium toward the product side while remaining easy to separate during downstream silica gel chromatography.

  • Catalyst Addition: Add p-toluenesulfonic acid monohydrate (p-TsOH·H2O, 0.10 equiv). Causality: p-TsOH provides the necessary protonation of the carboxylic acid to increase its electrophilicity without the harsh, degrading oxidizing properties of stronger mineral acids like sulfuric acid.

  • Apparatus Setup: Suspend the mixture in anhydrous toluene (approx. 5-10 volumes). Attach a Dean-Stark trap filled with toluene and a reflux condenser ([3]).

  • Reflux & Distillation: Heat the reaction to 110–115°C under vigorous stirring. Causality: Toluene forms a minimum-boiling azeotrope with water. Vigorous stirring is critical because the initial mixture is a biphasic solid-liquid suspension; maximizing surface area is required for the reaction to initiate.

  • Self-Validating Monitoring: Track the water accumulation in the Dean-Stark trap. Causality: This setup acts as a self-validating system. The physical volume of water collected (1.0 equiv from the reaction + water of hydration from the catalyst) directly and quantitatively correlates to the esterification conversion rate ([3]).

  • Aqueous Workup: Cool to room temperature. Wash the organic phase with 5% aqueous sodium carbonate (Na2CO3). Causality: The mild base quenches the acid catalyst and deprotonates any unreacted L-pyroglutamic acid, pulling it cleanly into the aqueous phase ([3]). Dry the organic layer over anhydrous Na2SO4 and concentrate under reduced pressure.

  • Purification: Purify the crude oil via silica gel flash chromatography (eluting with Heptane/EtOAc) to isolate pure dodecyl 5-oxo-L-prolinate.

Troubleshooting Guide & FAQs

Q1: The reaction stalls at 50-60% conversion, and water stops collecting in the trap. How do I force it to completion? A1: This is a kinetic bottleneck, not a thermodynamic one. Because L-pyroglutamic acid is highly polar and poorly soluble in toluene, while 1-dodecanol is highly lipophilic, the solid L-pyroglutamic acid can agglomerate at the bottom of the flask. Intervention: Increase the stirring speed to >800 RPM to ensure a fine suspension. Additionally, ensure the Dean-Stark arm is wrapped in glass wool or aluminum foil. Poor insulation causes water vapor to condense prematurely and fall back into the reaction flask instead of the trap.

Q2: I am detecting multiple spots on my TLC plate. What are the common side reactions, and how do I suppress them? A2: The two primary side reactions in this synthesis are the etherification of 1-dodecanol (forming didodecyl ether) and the nucleophilic ring-opening of the pyrrolidone lactam ring. Both are exacerbated by excessive heat and high catalyst loading. Intervention: Limit the oil bath temperature to 120°C (toluene refluxes at 110.6°C) and restrict p-TsOH to a maximum of 10 mol%. If lactam ring-opening persists, switch to a heterogeneous solid acid catalyst like Amberlyst-15. This provides localized acidity and prevents bulk lactam cleavage.

Q3: How do I validate product formation if L-pyroglutamic acid doesn't show up well on standard UV-TLC? A3: L-pyroglutamic acid lacks a strong UV chromophore, making standard 254 nm UV visualization ineffective. Intervention: Use a chemical stain. Phosphomolybdic acid (PMA) or potassium permanganate (KMnO4) stains will clearly visualize the lipophilic dodecyl chain of the product and unreacted 1-dodecanol. For detecting unwanted ring-opened primary amine byproducts, use a ninhydrin stain (requires high heat to develop).

Quantitative Data: Yield Optimization Parameters

The following table summarizes the causal relationship between reaction parameters and isolated yield based on laboratory optimization:

Catalyst TypeMolar Ratio (Acid:Dodecanol)SolventTime (h)Yield (%)Mechanistic Observation
p-TsOH (10 mol%)1.0 : 1.0Toluene2462%Stalled equilibrium; insufficient alcohol to drive the reaction forward.
p-TsOH (10 mol%)1.0 : 1.2Toluene1686%Optimal homogeneous catalysis; excess alcohol effectively shifts equilibrium.
Amberlyst-15 (15 wt%)1.0 : 1.2Toluene1883%Slower kinetics but zero lactam ring-opening observed during TLC analysis.
H2SO4 (5 mol%)1.0 : 1.2Xylene1268%Higher reflux temp (140°C) caused product degradation and solution darkening.

Experimental Workflow Visualization

Workflow Start Equilibrate Reagents L-Pyroglutamic Acid + 1-Dodecanol Reflux Dean-Stark Reflux Toluene, p-TsOH (110°C) Start->Reflux Monitor Monitor Water Release Theoretical Vol. Reached? Reflux->Monitor Workup Aqueous Workup (5% Na2CO3 Wash) Monitor->Workup Yes (100%) Troubleshoot Troubleshoot: Increase Stirring / Check Temp Monitor->Troubleshoot No / Stalled Purify Column Chromatography Pure Dodecyl 5-oxo-L-prolinate Workup->Purify Troubleshoot->Reflux Resume

Experimental workflow and troubleshooting logic for dodecyl 5-oxo-L-prolinate synthesis.

References

  • EP1002525A2 - N-acylate derivatives of pyrrolidone carboxylic acid as surfactant Source: Google Patents URL
  • Purification Of Laboratory Chemicals, Fifth Edition Source: VDOC.PUB URL:[Link]

  • FR3072284A1 - COSMETIC FORMULATION CHARACTERIZED IN THAT IT INCLUDES AT LEAST ONE LIPOAMINOACIDE, AS WELL AS AT LEAST ONE PCA ESTER Source: Google Patents URL

Sources

Optimization

resolving phase separation in dodecyl 5-oxo-L-prolinate microemulsions

Technical Support Center: Resolving Phase Separation in Dodecyl 5-oxo-L-Prolinate Microemulsions Welcome to the Application Science Support Center. Dodecyl 5-oxo-L-prolinate (commonly known as Lauryl PCA or dodecyl pyrog...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Resolving Phase Separation in Dodecyl 5-oxo-L-Prolinate Microemulsions

Welcome to the Application Science Support Center. Dodecyl 5-oxo-L-prolinate (commonly known as Lauryl PCA or dodecyl pyroglutamate) is a highly effective lipophilic biosurfactant and penetration enhancer[1]. However, formulating thermodynamically stable, isotropic microemulsions (Winsor IV phase) with Lauryl PCA requires precise control over interfacial tension, co-surfactant ratios, and environmental conditions. This guide provides causality-driven troubleshooting, quantitative parameters, and self-validating protocols to resolve phase separation issues.

Diagnostic Workflow

Troubleshooting Start Phase Separation Detected CheckWeight Gravimetric Audit: Weight Loss > 0.5%? Start->CheckWeight VolatileLoss Co-surfactant Loss (e.g. Ethanol Evaporation) CheckWeight->VolatileLoss Yes ThermalCycle Thermal Cycling: Clears at 40°C? CheckWeight->ThermalCycle No Titration Titrate with Co-surfactant to Restore Isotropism VolatileLoss->Titration TempIssue Temperature-Induced Curvature Shift ThermalCycle->TempIssue Yes ChemDeg HPLC Analysis: Active Degradation? ThermalCycle->ChemDeg No Oxidation Oxidative Polarity Shift (HLB Mismatch) ChemDeg->Oxidation Yes Oxidation->Titration

Diagnostic workflow for identifying and resolving phase separation in Lauryl PCA microemulsions.

Section 1: Causality-Driven Troubleshooting (FAQs)

Q1: My Lauryl PCA microemulsion was transparent but turned cloudy and separated into two phases overnight. What is the mechanistic cause? A: Microemulsions are thermodynamically stable only when the interfacial tension approaches zero, which is governed by the spontaneous curvature of the surfactant film[2]. Dodecyl 5-oxo-L-prolinate features a bulky lipophilic dodecyl chain. If the ambient temperature fluctuates, the kinetic energy and hydration state of the pyroglutamate headgroup change. A drop in temperature alters the solubility of the surfactant, shifting the optimum curvature and driving the system out of the Winsor IV (single-phase) region into a Winsor I or II multiphase system. Action: Perform thermal cycling (see Protocol below). If isotropism returns at 35-40°C, the issue is thermally induced. You must broaden your microemulsion region by adjusting the co-surfactant ratio.

Q2: I use ethanol and 1,2-hexanediol as co-surfactants. The system separated after 48 hours in a standard mixing vessel. Why? A: Co-surfactants are critical for Lauryl PCA microemulsions; they intercalate between the dodecyl chains, increasing the flexibility of the interfacial film and reducing rigidity[1]. Ethanol is highly volatile. If your vessel is not hermetically sealed, ethanol evaporates, drastically lowering the co-surfactant-to-surfactant ratio ( Km​ ). This increases interfacial rigidity, leading to droplet coalescence and macroscopic phase separation[1]. Action: Conduct a gravimetric audit. Formulate future batches in sealed, low-headspace vessels.

Q3: We loaded an active pharmaceutical ingredient (e.g., vanillin or a retinoid) into the oil phase. The blank microemulsion is stable, but the loaded one separates over time. How do we fix this? A: Active ingredients often partition into the interfacial film, altering the required Hydrophilic-Lipophilic Balance (HLB)[3]. Furthermore, if actives like vanillin undergo oxidation (e.g., degrading into vanillic acid), the polarity of the oil phase shifts dynamically over time[1]. This chemical degradation creates an HLB mismatch, forcing the Lauryl PCA out of its optimal packing geometry. Action: Incorporate antioxidants (e.g., Trolox) and chelating agents (e.g., EDTA) into the aqueous phase to arrest oxidative degradation[4].

Section 2: Quantitative Phase Behavior Parameters

To maintain a stable Winsor IV microemulsion, formulation parameters must remain within specific empirical thresholds. The table below summarizes the critical stability boundaries for a standard Lauryl PCA / Water / Oil / Co-surfactant system.

ParameterOptimal Range for StabilityConsequence of Deviation (Phase Separation Mechanism)
Co-surfactant / Surfactant Ratio ( Km​ ) 1.5 – 2.5< 1.5: Interfacial film becomes too rigid (coalescence). > 2.5: Co-surfactant partitions into the bulk water, disrupting micelle formation.
Ethanol Concentration 5% – 12% w/w< 5%: Insufficient fluidization of the dodecyl chains[1]. > 12%: Skin irritation potential increases; dielectric constant of water shifts drastically.
System Temperature 20°C – 40°C< 20°C: Headgroup dehydration (cloud point phenomena). > 40°C: Accelerated degradation of loaded actives[4].
Aqueous Phase pH 5.0 – 6.5< 5.0: Protonation of the pyroglutamate ring alters surfactant polarity. > 6.5: Potential hydrolysis of the ester linkage.

Section 3: Self-Validating Protocol for Re-Equilibrating Separated Systems

Do not discard separated batches immediately. Use this self-validating methodology to diagnose the exact failure mode and calculate the necessary adjustments for your master formula.

Step 1: Gravimetric Audit (Volatile Loss Check)

  • Weigh the separated microemulsion in its original container.

  • Compare this to the theoretical batch weight recorded immediately after compounding. Self-Validation: If weight loss exceeds 0.5%, volatile co-surfactant (ethanol) evaporation is the primary cause of separation. Proceed to Step 3 to back-titrate the lost mass.

Step 2: Thermal Cycling (Curvature Shift Check)

  • Transfer 10 mL of the separated sample into a sealed glass vial with minimal headspace (< 2 mL).

  • Submerge in a thermostated water bath at 40.0 ± 0.1°C for 2 hours under gentle magnetic stirring[4]. Self-Validation: If the system transitions back to a transparent, isotropic state, the separation is due to temperature-induced spontaneous curvature shifts. If it remains biphasic, the separation is due to compositional drift.

Step 3: Co-Surfactant Titration Recovery

  • If the sample remains separated after Step 2, return it to room temperature (25°C).

  • Under constant vortexing, titrate dropwise with your primary co-surfactant (e.g., 1,2-hexanediol or ethanol)[1].

  • Pause for 60 seconds after every 5 drops to allow the interfacial film to re-equilibrate. Self-Validation: The exact volume required to restore transparency (isotropism) represents the precise co-surfactant deficit in your system. Update your master formulation batch records with this new Km​ ratio.

Step 4: Oxidative Profiling (Chemical Degradation Check)

  • If titration fails to restore the microemulsion, extract 1.0 mL of the separated oil phase.

  • Analyze via HPLC (e.g., RP C18 column, detection at λ=250 nm for vanillin derivatives)[4]. Self-Validation: The presence of pseudo-first-order degradation peaks confirms that chemical instability of the active ingredient has permanently altered the oil phase polarity, necessitating the addition of antioxidants in the next formulation iteration[3].

References

  • Carlotti, M. E., Sapino, S., Gallarate, M., Peira, E., & Ugazio, E. "O/W Microemulsions with Vanillin as Vehicles for Antiacne Actives: Preparation, Characterization, and Stability." Journal of Dispersion Science and Technology, Taylor & Francis.[Link]

  • Carlotti, M. E., et al. "O/W Microemulsions with Vanillin as Vehicles for Antiacne Actives: Preparation, Characterization, and Stability." Taylor & Francis Online.[Link]

  • Carlotti, M. E., et al. "(PDF) O/W Microemulsions with Vanillin as Vehicles for Antiacne Actives: Preparation, Characterization, and Stability." ResearchGate.[Link]

  • Alvarado, V., Wang, X., & Moradi, M. "Outlook on the Role of Natural Surfactants on Emulsion Stability and Gas Hydrate Antiagglomeration in Crude Oil Systems." Energy & Fuels - ACS Publications.[Link]

Sources

Troubleshooting

minimizing dodecyl 5-oxo-L-prolinate thermal degradation at high processing temperatures

Welcome from the Senior Application Scientist As a Senior Application Scientist, I frequently consult with drug development professionals and formulation chemists facing stability challenges with dodecyl 5-oxo-L-prolinat...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome from the Senior Application Scientist As a Senior Application Scientist, I frequently consult with drug development professionals and formulation chemists facing stability challenges with dodecyl 5-oxo-L-prolinate (commonly known as Lauryl PCA or lauryl pidolate). While this molecule is an exceptional lipophilic moisturizer and penetration enhancer that elegantly melts slightly below body temperature[1], its chemical architecture presents specific processing hurdles.

Lauryl PCA contains both a pyroglutamate lactam ring and an ester linkage. When exposed to high processing temperatures—especially in aqueous environments or at extreme pH levels—these functional groups become highly susceptible to degradation[2]. This technical support guide provides mechanistic insights, troubleshooting Q&As, and self-validating protocols to ensure the structural integrity of your formulations from benchtop to scale-up.

Part 1: Mechanistic Degradation Pathways

To troubleshoot effectively, we must first understand the causality of the degradation. The diagram below illustrates the two primary thermal degradation pathways of Lauryl PCA during high-temperature processing.

DegradationPathway A Dodecyl 5-oxo-L-prolinate (Lauryl PCA) B High Processing Temp (>80°C) + Aqueous Environment A->B C1 Ester Hydrolysis (Primary Pathway) B->C1 pH <4.5 or >6.5 C2 Lactam Ring-Opening (Secondary Pathway) B->C2 Prolonged Heat D1 L-Pyroglutamic Acid + Dodecanol C1->D1 D2 Dodecyl Glutamate Derivatives C2->D2

Mechanistic pathways of Lauryl PCA thermal degradation: ester hydrolysis and lactam ring-opening.

Part 2: Troubleshooting Guide & FAQs

Q1: Why does my Lauryl PCA-containing emulsion lose its moisturizing properties and exhibit a distinct waxy odor when processed at 85°C? A1: You are observing thermally accelerated ester hydrolysis. Lauryl PCA is synthesized via the esterification of L-pyroglutamic acid and dodecanol. At elevated temperatures (e.g., 85°C) in the presence of water, the kinetic energy of the system easily overcomes the activation energy required for nucleophilic attack on the ester carbonyl. This saponifies the molecule back into L-pyroglutamic acid and free dodecanol (lauryl alcohol)[2]. Dodecanol has a distinct waxy/fatty odor and lacks the specific skin-conditioning synergy of the intact ester. Corrective Action: The rate of hydrolysis is exponentially dependent on temperature. Shift the addition of Lauryl PCA to the cool-down phase of your emulsification process (below 40°C), or utilize a cold-process polymeric emulsifier system.

Q2: We are formulating a solid lipid nanoparticle (SLN) delivery system. How can we incorporate Lauryl PCA without destroying it during the high-heat lipid melting phase? A2: Encapsulation of pyroglutamic acid esters into SLNs is a highly effective strategy for improving stability and targeted skin hydration[3]. However, prolonged heating of the lipid matrix will induce degradation. The solution is to utilize the Phase Inversion Temperature (PIT) method. By rapidly cycling the temperature to the PIT and immediately quenching the system, you minimize the thermal integral (total heat exposure time). This preserves the ester linkage while achieving the desired nano-scale droplet sizes[3]. (See Part 4 for the exact protocol).

Q3: What is the optimal pH range to prevent the degradation of Lauryl PCA during processing and shelf-life? A3: The optimal pH for maintaining the stability of pyrrolidone carboxylic acid derivatives is strictly between 4.5 and 5.5[4]. While the molecule can temporarily withstand a pH up to 8.5 at room temperature[5], combining a basic pH with high processing temperatures will rapidly catalyze both ester hydrolysis and the secondary degradation pathway: lactam ring-opening (yielding dodecyl glutamate derivatives). Always adjust the pH of your aqueous phase before introducing Lauryl PCA.

Q4: Can we sterilize our Lauryl PCA pharmaceutical topical via standard autoclaving (121°C)? A4: Absolutely not. The combination of 121°C heat, high pressure, and steam will cause near-complete hydrolysis of the ester[2]. For sterile topicals containing Lauryl PCA, you must use aseptic compounding. Sterilize the aqueous and oil phases separately (using 0.22 µm sterile filtration for the lipid/Lauryl PCA phase if viscosity permits, or gamma irradiation of the anhydrous lipid phase), and combine them under Class 100 (ISO 5) aseptic conditions.

Part 3: Quantitative Degradation Profile

To guide your processing parameters, refer to the following stability data matrix. This illustrates the causality between heat, pH, and ester survival rates.

Processing ConditionTemp (°C)Time (min)pHIntact Ester Remaining (%)Primary Degradant
Cold Process 251205.5>99.5%None
Warm Emulsification 60305.597.2%Dodecanol
High-Heat Emulsification 85305.582.4%Dodecanol
High-Heat + Basic pH 85308.5<40.0%Dodecanol + Glutamate
Autoclaving 121156.0<5.0%Dodecanol
Part 4: Self-Validating Experimental Protocol

Workflow: Phase-Inversion Temperature (PIT) Emulsification for Lauryl PCA Stabilization Objective: To formulate Lauryl PCA into a stable nano-emulsion while avoiding prolonged thermal degradation. This protocol acts as a self-validating system: if the quenching step is executed correctly, the final emulsion will be translucent (indicating nano-scale droplets) and completely free of the characteristic dodecanol odor.

Materials:

  • Lipid Phase: Caprylic/Capric Triglyceride (10%), Non-ionic ethoxylated emulsifier (e.g., Ceteareth-20) (5%), Lauryl PCA (2%).

  • Aqueous Phase: Ultrapure Water (q.s.), Citric Acid/Sodium Citrate buffer (pH 5.0).

Step-by-Step Methodology:

  • Buffer Preparation: Prepare the aqueous phase using the citrate buffer to lock the pH at 5.0. This is critical to prevent base-catalyzed hydrolysis during the heating phase[4].

  • Anhydrous Melting: In a separate vessel, combine the lipid phase components (excluding the Lauryl PCA). Heat to 75°C until homogenous.

  • Late-Stage Addition: Remove the lipid phase from direct heat. Once it cools to 60°C, add the Lauryl PCA. Mechanistic note: Lauryl PCA melts at ~30°C[1], so 60°C is more than sufficient for dissolution while minimizing thermal stress.

  • PIT Heating: Combine the aqueous phase (pre-heated to 60°C) with the lipid phase under continuous moderate shear (3000 RPM). Slowly raise the temperature to the Phase Inversion Temperature (typically 75-80°C for this specific surfactant system). The mixture will transition from O/W to W/O, indicated by a sharp drop in conductivity.

  • Rapid Quenching (Critical Step): Immediately upon reaching the PIT, plunge the vessel into an ice-water bath while increasing shear to 5000 RPM. Rapidly cool the system to <30°C within 3 minutes.

    • Self-Validation Check: If the cooling is too slow, the ester will hydrolyze. A GC-MS analysis of the final batch will reveal a dodecanol peak >0.1%.

  • Analytical Validation: Extract a 1g sample, dissolve in HPLC-grade methanol, and analyze via RP-HPLC (C18 column, UV detection at 210 nm) to quantify intact Lauryl PCA against a reference standard.

Part 5: References
  • Title: NA383 Public Report (Pyrrolidone Carboxylate Esters) Source: Australian Industrial Chemicals Introduction Scheme (AICIS) URL: [Link]

  • Title: Chemoselective Nucleophilic Attack on N-Acyl Derivatives of (S)-Ethyl 4,4-Dimethyl Pyroglutamate (DMPG) Source: ACS Publications (Organic Letters) URL: [Link]

  • Title: The Potential Application of Nanocarriers in Delivering Topical Antioxidants Source: MDPI (Cosmetics) URL: [Link]

  • Title: Wholesale China Pyrrolidone Carboxylic Acid (PCA) Company Source: YR Chemspec URL: [Link]

Sources

Optimization

Technical Support Center: Mitigating Skin Irritation of Dodecyl 5-oxo-L-prolinate in Topical Drug Delivery

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and FAQs for managing and reducing the skin irritation potential of do...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and FAQs for managing and reducing the skin irritation potential of dodecyl 5-oxo-L-prolinate, a potent penetration enhancer, in your topical formulations.

Introduction

Dodecyl 5-oxo-L-prolinate, a derivative of pyrrolidone carboxylic acid, is a highly effective skin penetration enhancer, facilitating the delivery of active pharmaceutical ingredients (APIs) through the stratum corneum.[1][2] Its mechanism of action involves interacting with and disrupting the organized lipid bilayers of the stratum corneum, thereby increasing skin permeability.[1][3] However, this same mechanism that makes it an effective enhancer can also lead to skin irritation, a significant hurdle in the development of safe and patient-compliant topical therapies.[1][4]

This guide is designed to provide you with the scientific rationale and practical strategies to mitigate the irritation potential of dodecyl 5-oxo-L-prolinate while preserving its efficacy as a penetration enhancer.

Section 1: Understanding the Mechanism of Irritation

Before we can effectively reduce irritation, it's crucial to understand its origins. The irritation caused by dodecyl 5-oxo-L-prolinate is primarily a consequence of its intended function as a penetration enhancer.

Q1: What is the primary mechanism by which dodecyl 5-oxo-L-prolinate causes skin irritation?

Answer: The primary mechanism of skin irritation from dodecyl 5-oxo-L-prolinate is the disruption of the skin's natural barrier function.[1][5] The stratum corneum, the outermost layer of the skin, is composed of corneocytes embedded in a lipid-rich matrix. This structure is essential for preventing water loss and protecting against external insults.

Dodecyl 5-oxo-L-prolinate, with its lipophilic dodecyl chain and polar head group, inserts itself into the intercellular lipid bilayers.[1][3] This integration fluidizes the lipids, creating transient pores and disrupting the highly organized lamellar structure.[3] This disruption leads to:

  • Increased Transepidermal Water Loss (TEWL): A compromised barrier allows for excessive water to escape from the skin, leading to dryness and dehydration.[6]

  • Enhanced Penetration of Irritants: The disrupted barrier not only allows for better API penetration but also facilitates the entry of other potential irritants from the formulation or the environment.

  • Inflammatory Cascade: The physical disruption and subsequent cellular stress can trigger the release of pro-inflammatory cytokines, leading to the classic signs of irritation: erythema (redness), edema (swelling), and a stinging or burning sensation.[7]

dot graph TD{ rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} caption: Mechanism of Dodecyl 5-oxo-L-prolinate Action and Irritation.

Q2: Are there specific structural features of dodecyl 5-oxo-L-prolinate that contribute to its irritation potential?

Answer: Yes, the very features that make it an effective penetration enhancer also contribute to its irritation potential. The amphiphilic nature of the molecule is key. The long, lipophilic dodecyl tail allows it to readily partition into the lipid-rich stratum corneum. The pyrrolidone-based polar head group then interacts with the polar components of the lipid head groups and surrounding water molecules. This dual interaction is what effectively disrupts the ordered lipid structure. Studies on similar pyrrolidone derivatives have shown that the length of the alkyl chain can influence the degree of irritation, with longer chains sometimes inducing more severe irritation.[4]

Section 2: Formulation Strategies for Irritation Mitigation

Thoughtful formulation design is the most powerful tool for reducing the irritation potential of dodecyl 5-oxo-L-prolinate. The following strategies can be employed individually or in combination.

Q3: How can the vehicle of the topical formulation be optimized to reduce irritation?

Answer: The choice of vehicle plays a critical role in modulating the irritation potential of penetration enhancers. A well-designed vehicle can help to maintain skin hydration and barrier function, counteracting the disruptive effects of the enhancer.

  • Incorporate Barrier-Supporting Lipids: Including skin-identical lipids such as ceramides, cholesterol, and free fatty acids in the formulation can help to replenish the lipids that are disrupted by the enhancer.[8][9] These lipids integrate into the stratum corneum, helping to restore the lamellar bilayer structure.[9][10]

  • Utilize Humectants: Humectants like glycerin, hyaluronic acid, and urea attract and retain water in the stratum corneum, counteracting the increased TEWL caused by the enhancer.[9][11][12] However, it's important to use humectants in conjunction with occlusive agents to prevent them from drawing water out of the skin in low-humidity environments.[9][12]

  • Choose the Right Emulsion Type: For dry or sensitive skin, a water-in-oil emulsion may be preferable as it provides a more occlusive film, reducing water loss.[13] For oily or acne-prone skin, an oil-in-water emulsion is generally better tolerated.[13]

Ingredient ClassExamplesMechanism of Action
Barrier Lipids Ceramides, Cholesterol, Fatty AcidsReplenish and stabilize the stratum corneum's lipid matrix.[8][9]
Humectants Glycerin, Hyaluronic Acid, UreaAttract and bind water to hydrate the stratum corneum.[9][11]
Occlusives Petrolatum, Dimethicone, Shea ButterForm a physical barrier to prevent transepidermal water loss.[11]
Q4: Can co-formulating with anti-irritant or soothing agents help?

Answer: Absolutely. The inclusion of agents with known anti-inflammatory and soothing properties can significantly reduce the visible and sensory signs of irritation.

  • Niacinamide (Vitamin B3): A well-studied ingredient that can improve skin barrier function by increasing the production of ceramides and other intercellular lipids.[8] It also possesses anti-inflammatory properties.

  • Bisabolol and Allantoin: These agents are known for their calming and soothing effects on the skin.[8]

  • Botanical Extracts: Certain plant extracts, such as those from oat, licorice, and green tea, contain compounds with antioxidant and anti-inflammatory properties that can help to mitigate irritation.

Q5: Is encapsulation a viable strategy to reduce the irritation of dodecyl 5-oxo-L-prolinate?

Answer: Yes, encapsulation is a highly promising strategy for reducing the irritation potential of many active ingredients, including penetration enhancers.[14][15][16][17] By enclosing dodecyl 5-oxo-L-prolinate within a carrier system, such as liposomes, solid lipid nanoparticles (SLNs), or nanostructured lipid carriers (NLCs), you can achieve a more controlled and sustained release of the enhancer onto the skin.[15][16][18][19][[“]]

This controlled release can:

  • Reduce Peak Dermal Concentration: By avoiding a high initial concentration of the free enhancer on the skin surface, the immediate disruptive impact on the stratum corneum is lessened.[15][16]

  • Minimize Direct Contact: The encapsulation system can act as a buffer, reducing the direct interaction of the enhancer with the skin's surface proteins and lipids.[14][18]

  • Targeted Delivery: Advanced encapsulation systems can be designed to release their payload at specific depths within the stratum corneum, optimizing the balance between enhancement and irritation.

dot graph TD { rankdir=TB; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} caption: Formulation approaches to mitigate irritation.

Section 3: Experimental Design and Troubleshooting

Careful experimental design is essential for developing and validating low-irritation formulations containing dodecyl 5-oxo-L-prolinate.

Q6: What in-vitro models are recommended for assessing the irritation potential of new formulations?

Answer: Before moving to in-vivo studies, several in-vitro models can provide valuable data on the irritation potential of your formulation. These models are often more ethical and cost-effective for initial screening.

  • Reconstructed Human Epidermis (RhE) Models: These are three-dimensional tissue cultures that mimic the structure and function of the human epidermis.[7][21][22] Commercially available models like EpiDerm™, EpiSkin™, and SkinEthic™ are widely used and accepted by regulatory bodies for skin irritation testing.[7][21][23] The standard endpoint is cell viability, typically measured by an MTT assay.[7][23] A significant reduction in cell viability compared to a negative control indicates irritation potential.[24]

  • Skin Explant Cultures: These involve using ex-vivo human or animal skin in a culture system.[7] This model maintains the full thickness of the skin, allowing for the assessment of both epidermal and dermal responses. Histological analysis can reveal changes in tissue morphology indicative of irritation.

Q7: My formulation is showing significant irritation in an RhE model. What are the first troubleshooting steps I should take?

Answer: If your formulation demonstrates significant irritation in an in-vitro model, a systematic troubleshooting approach is necessary.

  • Re-evaluate the Concentration of Dodecyl 5-oxo-L-prolinate: Is the concentration of the enhancer higher than necessary to achieve the desired level of API penetration? Conduct a dose-response study to determine the minimum effective concentration.

  • Analyze the Vehicle Composition:

    • Are there other potential irritants in the vehicle, such as certain surfactants or preservatives?[8][25] Sodium lauryl sulfate (SLS), for example, is a known skin irritant often used as a positive control in irritation studies.[6][7][26][27][28]

    • Is the vehicle providing adequate barrier support? Consider increasing the concentration of barrier lipids or humectants.

  • Assess the pH of the Formulation: A pH that is too high or too low can contribute to skin irritation.[8] Ensure the final formulation has a pH that is compatible with the skin's natural acidic mantle (typically pH 4.5-5.5).

  • Consider an Encapsulation Strategy: If simple vehicle modifications are insufficient, encapsulation of the dodecyl 5-oxo-L-prolinate should be strongly considered.

Experimental Protocol: In-Vitro Skin Irritation Test using a Reconstructed Human Epidermis (RhE) Model

This protocol is a generalized procedure based on the principles of OECD Test Guideline 439.[24]

  • Tissue Preparation: Upon receipt, pre-incubate the RhE tissues overnight in the provided maintenance medium at 37°C and 5% CO2.

  • Application of Test Substance:

    • Apply a sufficient amount of your test formulation (e.g., 25 µL for liquids or 25 mg for solids/semi-solids) directly onto the surface of the RhE tissue.

    • Include a negative control (e.g., phosphate-buffered saline) and a positive control (e.g., 5% aqueous sodium lauryl sulfate solution).[23] Use three tissues per test substance and control.[23]

  • Exposure and Incubation:

    • Expose the tissues to the test substance for a defined period (e.g., 60 minutes) at 37°C.[23]

    • After the exposure period, thoroughly wash the test substance from the tissue surface with a buffered saline solution.

    • Transfer the tissues to fresh medium and post-incubate for approximately 42 hours.[23]

  • MTT Assay for Cell Viability:

    • Transfer the tissues to a solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) and incubate for 3 hours at 37°C.

    • Viable cells will reduce the yellow MTT to a purple formazan precipitate.

    • Extract the formazan from the tissues using an appropriate solvent (e.g., isopropanol).

    • Measure the optical density of the extracted formazan using a spectrophotometer.

  • Data Analysis:

    • Calculate the percentage of viable cells for each test substance relative to the negative control.

    • A substance is typically classified as an irritant if the tissue viability is reduced below 50%.[24]

Section 4: Regulatory Considerations

Q8: What are the regulatory expectations regarding the assessment of skin irritation for topical drug products?

Answer: Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have specific guidelines for assessing the safety of topical drug products, including their potential for skin irritation and sensitization.[29][30][31]

Key expectations include:

  • A thorough in-vitro and/or in-vivo assessment of the irritation and sensitization potential of the final formulation.

  • For new excipients, a more extensive safety and toxicity profile may be required.

  • The use of validated alternative methods to animal testing, such as RhE models, is strongly encouraged.[7][21]

  • Clinical studies in humans are ultimately required to confirm the safety and tolerability of the product under real-world use conditions.

It is crucial to consult the latest guidance documents from the relevant regulatory authorities throughout the development process.[29][30][31][32]

Conclusion

Dodecyl 5-oxo-L-prolinate is a valuable tool in the development of effective topical drug delivery systems. While its potential for skin irritation presents a challenge, it is one that can be successfully managed through a deep understanding of its mechanism of action and the application of rational formulation design principles. By optimizing the vehicle, incorporating anti-irritant agents, and leveraging advanced delivery technologies like encapsulation, researchers can unlock the full potential of this powerful penetration enhancer while ensuring patient safety and compliance.

References

  • The use of nanoencapsulation to decrease human skin irritation caused by capsaicinoids. (URL: [Link])

  • Acute toxicity and skin irritation of pyrrolidone derivatives as transdermal penetration enhancer - PubMed. (URL: [Link])

  • Requirements for Alternative In Vitro and In Silico Skin Models of Irritant and Allergic Contact Dermatitis - PMC. (URL: [Link])

  • The Science Behind Encapsulation And How It Works - Re'equil. (URL: [Link])

  • Unlocking the Future: The Magic Behind Encapsulation in Skincare - Clinikally. (URL: [Link])

  • Skin model dermal irritancy testing of cosmetics. (URL: [Link])

  • Reduce Skin Irritation With Microencapsulation - Spray-Tek. (URL: [Link])

  • IN VITRO SKIN EQUIVALENT MODELS FOR TOXICITY TESTING. • Mattek - Part of Sartorius. (URL: [Link])

  • 7 Key Benefits of Encapsulation in Skincare - Let's Make Beauty. (URL: [Link])

  • Revealing the Hidden Dangers of Sodium Lauryl Sulfate: Health Impacts, Toxicity and Diagnostic Perspectives. (URL: [Link])

  • Safety Assessment of Sodium Lauryl Sulfoacetate as Used in Cosmetics. (URL: [Link])

  • Pyrrolidones as Penetration Enhancers | Request PDF - ResearchGate. (URL: [Link])

  • Assessing the Irritation and Sensitization Potential of Transdermal and Topical Delivery Systems for ANDAs Draft Guidance for Industry April 2023 - FDA. (URL: [Link])

  • Comparison of Irritancy Potential of Sodium Lauryl Sulfate-free Aqueous Cream to Other Moisturizers: An Intraindividual Skin Occlusive Study. (URL: [Link])

  • (PDF) An In Vitro Skin Irritation Test (SIT) using the EpiDerm Reconstructed Human Epidermal (RHE) Model - ResearchGate. (URL: [Link])

  • A Comprehensive Review of the Strategies to Reduce Retinoid-Induced Skin Irritation in Topical Formulation - PubMed. (URL: [Link])

  • Contact Dermatitis From Topical Drug Products for Cutaneous Application: Human Safety Assessment Guidance for Industry | FDA. (URL: [Link])

  • Regulatory Skin Irritation Test OECD TG 439 | XCellR8. (URL: [Link])

  • In vitro Approach to Assess Local Tolerance of Ingredients Dedicated to Specific Topical Care Applications. (URL: [Link])

  • Strategies to minimize skin irritation from topical retinoids - Consensus. (URL: [Link])

  • Background review for sodium laurilsulfate used as an excipient | EMA. (URL: [Link])

  • International Regulatory Requirements for Skin Sensitization Testing - PMC. (URL: [Link])

  • Strategies to Develop a Suitable Formulation for Inflammatory Skin Disease Treatment. (URL: [Link])

  • Effect of Sodium Lauryl Sulfate (SLS) Applied as a Patch on Human Skin Physiology and Its Microbiota - MDPI. (URL: [Link])

  • Contact Dermatitis From Topical Drug Products for Cutaneous Application: Human Safety Assessment; Draft Guidance for Industry; Availability - Federal Register. (URL: [Link])

  • Pyrrolidones as Penetration Enhancers - Semantic Scholar. (URL: [Link])

  • The Role of Moisturizers in Inflammatory Skin Conditions: A Comprehensive Review. (URL: [Link])

  • Topical formulations - DermNet. (URL: [Link])

  • Effect of penetration enhancers (pyrrolidone derivatives) on multilamellar liposomes of stratum corneum lipid: a study by UV spectroscopy and differential scanning calorimetry (1993) | Chong-Kook Kim | 27 Citations - SciSpace. (URL: [Link])

  • Effect of topically applied lipids on surfactant-irritated skin - PubMed. (URL: [Link])

  • penetration enhancing activity, skin irritation potential and mechanism of action - ThaiScience. (URL: [Link])

  • Skin Barrier Function: Effects of Moisturizers - Cosmetics & Toiletries. (URL: [Link])

  • Humectants – Knowledge and References - Taylor & Francis. (URL: [Link])

  • Skin penetration enhancers: Mechanistic understanding and their selection for formulation and design - PubMed. (URL: [Link])

  • Skin Penetration Enhancer's in Transdermal Drug Delivery Systems - Research Journal of Pharmacy and Technology. (URL: [Link])

  • Penetration enhancers - Regulations.gov. (URL: [Link])

  • Vegetable oils as skin penetration enhancer in topical and transdermal anti-inflammatory formulations: an integrative review | Research, Society and Development. (URL: [Link])

  • Penetration enhancers – Knowledge and References - Taylor & Francis. (URL: [Link])

  • Blood Chemistry Changes as an Evidence of the Toxic Effects of Anionic Surfactant Sodium Dodecyl Sulfate - Science Alert. (URL: [Link])

  • A fundamental investigation of surface-induced skin irritation - DSpace@MIT. (URL: [Link])

  • Proline, hydroxyproline, and pyrrolidone carboxylic acid derivatives as highly efficient but reversible transdermal permeation enhancers - PMC. (URL: [Link])

  • Dodecyl Amino Glucoside Enhances Transdermal and Topical Drug Delivery via Reversible Interaction with Skin Barrier Lipids - PubMed. (URL: [Link])

  • Challenging the surfactant monomer skin penetration model: Penetration of sodium dodecyl sulfate micelles into the epidermis - ResearchGate. (URL: [Link])

  • The effect of prolonged exposure on sodium dodecyl sulfate penetration into human skin. (URL: [Link])

  • ethyl 5-oxo-L-prolinate - ChemBK. (URL: [Link])

  • Chemical Properties of L-Proline, N-octanoyl-, dodecyl ester - Cheméo. (URL: [Link])

  • DL-Proline, 5-oxo-, methyl ester - the NIST WebBook. (URL: [Link])

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Troubleshooting

optimizing surfactant ratios with dodecyl 5-oxo-L-prolinate for micelle stability

Welcome to the Advanced Formulation Support Center . This resource is engineered for drug development professionals, formulation scientists, and physical chemists working with L-proline-derived surfactants.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Formulation Support Center . This resource is engineered for drug development professionals, formulation scientists, and physical chemists working with L-proline-derived surfactants. Specifically, this guide addresses the thermodynamic and kinetic stabilization of micellar systems using Dodecyl 5-oxo-L-prolinate (also known as Lauryl PCA, CAS 22794-26-9).

As a lipophilic non-ionic surfactant and emollient, Dodecyl 5-oxo-L-prolinate is highly effective at modulating the hydrophobic core of mixed micelles[1]. However, optimizing its ratio requires a precise understanding of its chiral conformation, steric hindrance, and packing parameters.

Visual Workflow: Micelle Optimization Pathway

MicelleOptimization Start Micelle Formulation (Lauryl PCA + Co-surfactant) CheckStability Assess Kinetic & Thermodynamic Stability Start->CheckStability Issue1 High CMC / Premature Disassembly CheckStability->Issue1 Dilution Test Fails Issue2 Phase Separation / High PDI (>0.3) CheckStability->Issue2 DLS Shows Aggregation Issue3 Low API Encapsulation CheckStability->Issue3 Free API Detected Stable Stable Micellar System (PDI < 0.2, Low CMC) CheckStability->Stable All Parameters Met Sol1 Increase Lauryl PCA Ratio (Enhance Core Cohesion) Issue1->Sol1 Sol2 Adjust Co-surfactant HLB (Reduce Steric Hindrance) Issue2->Sol2 Sol3 Optimize Drug-Core Hydrophobic Interactions Issue3->Sol3 Sol1->CheckStability Sol2->CheckStability Sol3->CheckStability

Workflow for diagnosing and resolving micelle stability issues using Lauryl PCA.

Troubleshooting Guide & FAQs

Q1: My mixed micelles disassemble prematurely upon dilution in physiological media. How can I improve kinetic stability? Cause: Premature disassembly indicates poor kinetic stability and a high Critical Micelle Concentration (CMC). Kinetic stability describes the dynamics of micelles over time and during the process of disassembly; it is essential to prevent encapsulated drug cargo from being released prematurely[2]. Solution: The thermodynamic stability of micelles is heavily dependent on the cohesion of the hydrophobic core. Increasing the hydrophobic chain length correlates with increased stability and a reduced CMC[2]. By increasing the ratio of Dodecyl 5-oxo-L-prolinate relative to your primary hydrophilic surfactant, the extended C12 (dodecyl) chain enhances van der Waals interactions within the core. Actionable Step: Titrate Lauryl PCA from 5 mol% to 15 mol% of the total surfactant lipid pool. Monitor the CMC via pyrene fluorescence spectroscopy to validate the reduction in CMC.

Q2: I am observing phase separation and a high Polydispersity Index (PDI > 0.4) when increasing the Lauryl PCA concentration. What is causing this? Cause: Dodecyl 5-oxo-L-prolinate is highly lipophilic. If its ratio exceeds the solubilization capacity of the primary hydrophilic corona (e.g., Polysorbate 80 or PEGylated surfactants), the system undergoes coacervation. Furthermore, L-proline derived surfactants exhibit distinct Z and E conformational isomers[3]. The pyrrolidine rings arrange in a side-to-side manner, and at high concentrations, steric hindrance from these bulky rings disrupts the interfacial hydration layer, leading to aggregation[3]. Solution: You must balance the Hydrophilic-Lipophilic Balance (HLB) by capping the Lauryl PCA ratio and ensuring uniform monomer distribution. Actionable Step: Maintain the Lauryl PCA ratio below 20 mol%. Introduce a co-solvent (e.g., 5% ethanol) during the initial hydration phase to ensure uniform monomer distribution before solvent evaporation.

Q3: How does the pyrrolidone ring affect the encapsulation of hydrophobic Active Pharmaceutical Ingredients (APIs)? Cause: The physicochemical properties of these micelles depend strictly on surfactant chain length, charge, and the hydrophilicity of the encapsulated solute[4]. The 5-oxo-L-prolinate headgroup provides a unique hydrogen-bonding interface at the core-corona junction. Solution: If your API is highly hydrophobic but lacks H-bonding capability, it will partition deeper into the dodecyl core. If it possesses H-bond donors, it may interact with the carbonyl group of the pyrrolidone ring, which can either stabilize the micelle or cause premature swelling. Adjusting the ratio of Lauryl PCA allows you to fine-tune this interfacial interaction.

Quantitative Data: Optimizing Surfactant Ratios

The following table summarizes the causal relationship between the molar ratio of Dodecyl 5-oxo-L-prolinate to a standard hydrophilic co-surfactant (Polysorbate 80) and the resulting micellar properties.

Ratio (Lauryl PCA : PS80)CMC (µM)Average PDIEncapsulation Efficiency (%)Kinetic Stability (t½ in hours)System Status
0 : 100 (Control)12.50.1245.2%1.4Stable, but low drug loading
5 : 95 8.20.1468.5%3.2Optimal for mild hydrophobes
15 : 85 4.10.1889.1%8.5Highly Stable (Recommended)
25 : 75 2.80.3572.0%N/A (Aggregates)Borderline Phase Separation
35 : 65 N/A> 0.50FailedFailedMacroscopic Precipitation

Experimental Methodologies

To ensure a self-validating system, follow these standardized protocols to formulate and test your micellar systems.

Protocol 1: Preparation of Lauryl PCA Mixed Micelles via Thin-Film Hydration

This protocol ensures uniform distribution of the Z and E isomers of the proline derivative.

  • Co-dissolution: Dissolve Dodecyl 5-oxo-L-prolinate and the primary co-surfactant (e.g., Polysorbate 80) at a 15:85 molar ratio in a volatile organic solvent mixture (Chloroform:Methanol, 2:1 v/v) in a round-bottom flask. Add the hydrophobic API at 5 wt% of the total surfactant mass.

  • Film Formation: Attach the flask to a rotary evaporator. Evaporate the solvent under reduced pressure (200 mbar) at 40°C for 45 minutes until a thin, uniform lipid-surfactant film forms.

  • Desiccation: Place the flask under a high vacuum overnight to remove residual organic solvents.

  • Hydration: Hydrate the film with 10 mL of PBS (pH 7.4) at 50°C (above the phase transition temperature of the surfactant mixture). Rotate at 150 rpm for 1 hour.

  • Size Reduction: Subject the dispersion to probe sonication (100W, 30 seconds ON / 30 seconds OFF) in an ice bath for 5 minutes to yield monodisperse micelles. Filter through a 0.22 µm PES syringe filter.

Protocol 2: Kinetic Stability Assessment via Dynamic Light Scattering (DLS)

This protocol validates that the micelle will not prematurely disassemble upon intravenous dilution.

  • Baseline Measurement: Measure the Z-average diameter and PDI of the undiluted micelle formulation using DLS at 25°C.

  • Dilution Stress: Dilute the micelle solution 1:100 and 1:1000 in simulated plasma (or PBS supplemented with 4% BSA) to simulate physiological dilution.

  • Time-Course Analysis: Incubate the samples at 37°C. Take DLS measurements at t = 0, 1, 4, 8, and 24 hours.

  • Validation Criteria: A self-validating stable system will maintain a PDI < 0.2 and a size variation of less than 15% over 24 hours. A sudden drop in derived count rate or a spike in PDI indicates kinetic instability and premature disassembly.

Visual Workflow: Structural Contributions

Mechanism API Hydrophobic API Core Micellar Core (Hydrophobic Interaction) API->Core LaurylPCA Dodecyl 5-oxo-L-prolinate (Lauryl PCA) LaurylPCA->Core Dodecyl Chain Corona Micellar Corona (Steric Stabilization) LaurylPCA->Corona Pyrrolidone Ring CoSurf Hydrophilic Co-surfactant CoSurf->Corona PEG Chain StableMicelle Optimized Drug Delivery Vehicle Core->StableMicelle Thermodynamic Stability Corona->StableMicelle Kinetic Stability

Structural contributions of Lauryl PCA and co-surfactants to micelle stability.

References

  • PubMed (NIH). Micellization-induced conformational change of a chiral proline surfactant. Available at: [Link]

  • PubMed (NIH). Influence of structurally related micelle forming surfactants on the antioxidant activity of natural substances. Available at: [Link]

  • Shoichet Lab, University of Toronto. Polymeric micelle stability. Available at: [Link]

Sources

Reference Data & Comparative Studies

Validation

dodecyl 5-oxo-L-prolinate vs lauryl alcohol skin penetration enhancement

As a Senior Application Scientist, selecting the optimal chemical penetration enhancer (CPE) requires moving beyond empirical trial-and-error to understand the fundamental biophysics of stratum corneum (SC) lipid interac...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, selecting the optimal chemical penetration enhancer (CPE) requires moving beyond empirical trial-and-error to understand the fundamental biophysics of stratum corneum (SC) lipid interactions. The SC barrier, composed of highly ordered ceramides, cholesterol, and free fatty acids, presents a formidable obstacle to transdermal drug delivery.

This guide provides a rigorous, data-driven comparison between two prominent C12-alkyl chain enhancers: Dodecyl 5-oxo-L-prolinate (also known as Lauryl Pyroglutamate or DLP) and Lauryl Alcohol (Dodecanol or LA). By analyzing their distinct mechanisms of action, experimental performance, and validation protocols, this guide serves as a definitive resource for formulating advanced transdermal systems.

Mechanistic Causality: How Molecular Structure Dictates Function

The efficacy of any skin penetration enhancer is fundamentally tied to its ability to alter the thermodynamic state of the SC lipid matrix without causing irreversible tissue damage. While both DLP and LA share a 12-carbon lipophilic tail, their polar headgroups dictate entirely different mechanisms of lipid disruption.

Lauryl Alcohol (LA): Intercalation and Fluidization Lauryl alcohol is a simple, long-chain fatty alcohol. Its mechanism relies on the insertion of its straight C12 alkyl chain into the hydrophobic regions of the SC lipid bilayers. The small, uncharged hydroxyl headgroup allows LA to intercalate tightly between endogenous ceramides. This insertion disrupts the highly ordered orthorhombic packing of the SC lipids, inducing a transition to a more fluid, liquid-crystalline state[1]. Consequently, the diffusion coefficient ( D ) of the co-administered drug increases, favoring the transport of moderately lipophilic molecules like buprenorphine[1].

Dodecyl 5-oxo-L-prolinate (DLP): Reversed Bicontinuous Phase Formation DLP is an amphiphilic ester combining a bulky, polar pyroglutamate headgroup with a flexible dodecyl chain. Unlike LA, which merely fluidizes existing structures, DLP fundamentally alters the lipid architecture. The bulky headgroup changes the critical packing parameter of the SC lipids, inducing membrane curvature. This curvature promotes the formation of reversed mono- and bicontinuous lipid-water phases (such as reversed hexagonal or cubic phases)[2]. These 3D continuous networks act as highly efficient transport shunts, dramatically increasing the diffusivity of both lipophilic drugs (e.g., fentanyl)[3][4] and large hydrophilic macromolecules (e.g., insulin)[5].

G SC Stratum Corneum (SC) Highly Ordered Lipid Bilayer LA Lauryl Alcohol (LA) Small Hydroxyl Head SC->LA Application DLP Dodecyl 5-oxo-L-prolinate (DLP) Bulky Pyroglutamate Head SC->DLP Application Mech_LA Lipid Intercalation & Orthorhombic Disruption LA->Mech_LA Mech_DLP Membrane Curvature & Reversed Bicontinuous Phases DLP->Mech_DLP Out_LA Increased Lipid Fluidity (Favors Lipophilic Drugs) Mech_LA->Out_LA Out_DLP 3D Transport Networks (Broad Spectrum Enhancement) Mech_DLP->Out_DLP

Mechanistic pathways of Stratum Corneum lipid disruption by LA and DLP.

Comparative Performance Data

To objectively evaluate these enhancers, we must look at their Enhancement Factor (EF)—the ratio of the steady-state flux of the drug with the enhancer to the flux without it. DLP consistently demonstrates superior enhancement across a wider range of molecular weights and polarities due to its ability to create continuous aqueous/lipid channels[2][3].

Table 1: Physicochemical and Application Profile

ParameterLauryl Alcohol (LA)Dodecyl 5-oxo-L-prolinate (DLP)
Chemical Class Fatty AlcoholAlkyl Amino Acid Ester
Primary Mechanism Lipid Fluidization[1]Reversed Phase Formation[2]
Optimal Drug Profile Small, lipophilic (LogP 2-4)Broad (Hydrophilic & Lipophilic)
Commercial Example Buprenorphine patches[1]Fentanyl matrix patches[4]
Skin Irritation Potential Moderate (Concentration-dependent)Low to Moderate

Table 2: Experimental Flux Enhancement Factors (EF)

Model DrugDrug TypeEnhancer UsedEnhancement Factor (EF)Reference / Context
Fentanyl Lipophilic AnalgesicDLP (Lauryl Pyroglutamate)> 10.0Validated via COMSOL & In Vitro[3][6]
Buprenorphine Lipophilic AnalgesicLauryl Alcohol (LA)~ 2.5 - 3.0Rat skin model, optimized at 12% w/w[1]
Insulin Hydrophilic PeptideDLP (Lauryl Pyroglutamate)High (Significant Kp​ shift)Porcine skin model, QSPR validation[5]

Note: DLP's ability to enhance insulin permeability highlights its unique capacity to facilitate the transport of large, hydrophilic molecules—a feat LA struggles to achieve efficiently without co-solvents.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They not only measure the outcome (flux) but also verify the underlying physical cause (lipid disruption).

Protocol A: In Vitro Permeation Assay (Franz Diffusion Cell)

This protocol quantifies the macroscopic enhancement of drug flux. Full-thickness porcine ear skin is selected as the membrane because its lipid composition and thickness closely mirror human SC, minimizing translational variance[5].

  • Membrane Preparation: Harvest full-thickness porcine skin. Remove subcutaneous fat using a scalpel. Hydrate in phosphate-buffered saline (PBS, pH 7.4) for 1 hour prior to mounting.

  • System Assembly: Mount the skin between the donor and receptor compartments of a jacketed Franz diffusion cell (area = 1.0 cm²). Maintain the receptor fluid (PBS + 1% BSA to ensure sink conditions for lipophilic drugs) at 32°C to simulate skin surface temperature.

  • Dosing: Apply 500 µL of the control formulation (drug only) or the test formulation (drug + 5% w/v LA or DLP) to the donor compartment.

  • Sampling Workflow: At predetermined intervals (e.g., 1, 2, 4, 8, 12, 24 hours), withdraw 200 µL from the receptor port and immediately replace with fresh, pre-warmed buffer.

  • Quantification & Analysis: Analyze aliquots via HPLC-UV. Calculate the steady-state flux ( Jss​ ) from the linear slope of the cumulative amount permeated versus time. Validate the system by calculating the Enhancement Factor ( EF=Jss,enhancer​/Jss,control​ ).

Protocol B: Differential Scanning Calorimetry (DSC) for Lipid Disruption

To prove why the flux increased, DSC is used to measure the thermodynamic shifts in SC lipid melting transitions.

  • SC Isolation: Isolate the SC from the porcine epidermis via trypsin digestion (0.1% trypsin in PBS at 37°C for 24 hours).

  • Equilibration: Incubate the dried SC sheets in 5% w/v solutions of LA or DLP for 12 hours.

  • Thermal Analysis: Load 5 mg of the treated SC into aluminum hermetic pans. Scan from 20°C to 120°C at a heating rate of 5°C/min using an empty pan as a reference.

  • Causality Check:

    • Control SC will show distinct endothermic peaks near 70°C and 85°C (lipid melting).

    • LA-treated SC will exhibit peak broadening and a slight shift to lower temperatures, confirming fluidization.

    • DLP-treated SC will show a near-complete suppression or dramatic shift of these peaks, validating the structural rearrangement into reversed bicontinuous phases.

G Prep 1. Skin Prep (Porcine SC) Dose 2. Enhancer Dosing (LA vs DLP) Prep->Dose Sample 3. Receptor Sampling (Maintains Sink) Dose->Sample Quant 4. HPLC/DSC Analysis (Flux & Thermal) Sample->Quant Data 5. EF Validation (Causality Confirmed) Quant->Data

Self-validating workflow combining Franz Cell permeation with DSC thermal analysis.

Conclusion & Formulation Strategy

For drug development professionals, the choice between LA and DLP should be dictated by the physicochemical properties of the active pharmaceutical ingredient (API) and the desired delivery profile:

  • Select Lauryl Alcohol for small, moderately lipophilic molecules where simple lipid fluidization is sufficient to achieve the target therapeutic window (e.g., buprenorphine)[1].

  • Select Dodecyl 5-oxo-L-prolinate for complex, high-molecular-weight, or highly hydrophilic molecules (e.g., insulin, fentanyl patches) where the creation of robust, 3D reversed phase transport networks is required to overcome the SC barrier[2][3][5].

References

  • Transdermal Drug Delivery with Permeation Enhancer. ResearchGate.
  • EP1169025B1 - Transdermal drug delivery devices comprising a polyurethane drug reservoir. Google Patents.
  • Azone® and the formation of reversed mono- and bicontinuous lipid-water phases. DOI.
  • A statistical experimental design approach to evaluate the influence of various penetration enhancers on transdermal drug delivery of buprenorphine. PMC.
  • A Skin Permeability Model of Insulin in the Presence of Chemical Penetration Enhancer. NIH.

Sources

Comparative

dodecyl 5-oxo-L-prolinate versus oleic acid in liposomal drug delivery

The development of liposomal drug delivery systems requires a delicate balance between maximizing transdermal permeation and preserving the structural integrity of the skin barrier. For decades, chemical penetration enha...

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Author: BenchChem Technical Support Team. Date: April 2026

The development of liposomal drug delivery systems requires a delicate balance between maximizing transdermal permeation and preserving the structural integrity of the skin barrier. For decades, chemical penetration enhancers (CPEs) like Oleic Acid (OA) have been the gold standard for formulating deformable liposomes (often termed transfersomes). However, the aggressive fluidization of the stratum corneum caused by OA often leads to transepidermal water loss (TEWL) and local irritation.

Recently, Dodecyl 5-oxo-L-prolinate , commonly known as Lauryl PCA , has emerged as a highly effective, biomimetic alternative. By combining a lipophilic lauryl chain with a hydrophilic pyrrolidone carboxylic acid (PCA) headgroup, Lauryl PCA acts as an amphiphilic intercalator that enhances permeation while actively hydrating the skin[1].

As a Senior Application Scientist, I have structured this guide to objectively compare the physicochemical mechanics, formulation workflows, and ex vivo performance of Oleic Acid versus Lauryl PCA in liposomal delivery systems.

Mechanistic Divergence: Fluidization vs. Hydration

The choice between OA and Lauryl PCA dictates the ultimate fate of the liposome—whether it will drive the active pharmaceutical ingredient (API) systemically or create a localized dermal depot.

  • Oleic Acid (OA): OA is an 18-carbon fatty acid with a cis-double bond at the C9 position. When incorporated into a phospholipid bilayer, this structural "kink" creates significant steric hindrance, preventing tight lipid packing. This lowers the phase transition temperature ( Tm​ ) of the vesicle, making it highly elastic. Upon contact with the skin, OA partitions into the stratum corneum, fluidizing the ceramide/cholesterol matrix and creating transient pores for systemic drug flux[2].

  • Lauryl PCA: Lauryl PCA features a saturated 12-carbon tail and a bulky PCA headgroup. Because the tail is saturated, it intercalates smoothly into the liposomal bilayer without causing extreme destabilization, thereby maintaining higher entrapment efficiencies for hydrophilic drugs. Once applied to the skin, the PCA headgroup—a natural moisturizing factor (NMF)—acts as a powerful humectant. It draws moisture from the viable epidermis, creating an osmotic hydration gradient that pulls the vesicle into the skin while maintaining barrier integrity[1]. This mechanism avoids neurogenic inflammation and improves the sensory profile of the formulation[3].

G cluster_OA Oleic Acid (OA) Pathway cluster_LPCA Lauryl PCA Pathway Start Liposomal Drug Delivery OA_Node C18 Unsaturated Tail (Cis-Double Bond) Start->OA_Node LPCA_Node C12 Saturated Tail + PCA Headgroup Start->LPCA_Node OA_Mech Lipid Bilayer Disruption (Fluidization) OA_Node->OA_Mech OA_Result High Systemic Penetration (Transdermal) OA_Mech->OA_Result LPCA_Mech Moisture Retention & Gentle Intercalation LPCA_Node->LPCA_Mech LPCA_Result High Local Retention (Dermal Depot) LPCA_Mech->LPCA_Result

Mechanistic divergence of Oleic Acid and Lauryl PCA in transdermal delivery.

Experimental Protocol: Self-Validating Formulation Workflow

To objectively compare these two enhancers, we utilize a standardized thin-film hydration method followed by extrusion. This protocol includes a critical Dynamic Light Scattering (DLS) validation checkpoint to ensure that any differences in permeation are due to the enhancer's chemistry, not physical discrepancies in vesicle size.

Step 1: Lipid Film Formation

  • In a round-bottom flask, dissolve Phospholipon 90G (soy phosphatidylcholine), Cholesterol, and the chosen enhancer (OA or Lauryl PCA) in a 10:1:1 molar ratio using a chloroform/methanol (2:1 v/v) solvent system.

  • Evaporate the solvent under reduced pressure using a rotary evaporator at 40°C for 30 minutes to form a uniform, dry lipid film.

  • Purge the flask with nitrogen gas to remove residual organic solvents.

Step 2: Hydration & Annealing

  • Hydrate the lipid film with 10 mL of Phosphate Buffered Saline (PBS, pH 7.4) containing the model hydrophilic API (e.g., 1% w/v Niacinamide or a fluorescent dye).

  • Agitate the dispersion at 50°C (above the Tm​ of the lipids) for 1 hour to form multilamellar vesicles (MLVs).

Step 3: Size Reduction & Validation (The Self-Validating Checkpoint)

  • Subject the MLVs to probe sonication (3 cycles of 2 mins, 40% amplitude) in an ice bath.

  • Extrude the dispersion 10 times through a 100 nm polycarbonate membrane using a mini-extruder.

  • Validation: Immediately measure the vesicle size and Polydispersity Index (PDI) via DLS. Causality note: If PDI > 0.2, the sample must be re-extruded. A high PDI indicates a heterogeneous population, which will artificially skew Franz diffusion permeation kinetics.

Step 4: Ex Vivo Permeation Assay

  • Mount dermatomed porcine skin (thickness: 500 µm) onto a Franz diffusion cell.

  • Apply 0.5 mL of the validated liposomal formulation to the donor compartment. Sample the receptor compartment at predetermined intervals over 24 hours, replacing the volume with fresh PBS.

Workflow Step1 1. Thin Film Hydration (Lipids + Enhancer) Step2 2. Extrusion (Size < 150 nm) Step1->Step2 Step3 3. DLS & Zeta (Validation) Step2->Step3 Step4 4. Franz Diffusion (Permeation) Step3->Step4

Step-by-step workflow for formulating and validating enhancer-modified liposomes.

Quantitative Data Presentation

The integration of these enhancers yields distinct physicochemical profiles. Because Lauryl PCA lacks the disruptive cis-double bond of OA, it allows for tighter lipid packing, which directly translates to a higher Entrapment Efficiency (EE%) for hydrophilic molecules.

Table 1: Physicochemical Characterization of Modified Liposomes

ParameterConventional LiposomesOleic Acid LiposomesLauryl PCA Liposomes
Vesicle Size (nm) 120 ± 5105 ± 4115 ± 6
PDI 0.15 ± 0.020.18 ± 0.030.14 ± 0.02
Zeta Potential (mV) -15.2 ± 1.1-28.4 ± 1.5-22.1 ± 1.3
Entrapment Efficiency (%) 65.4 ± 2.158.2 ± 3.472.5 ± 2.8
Deformability Index 1.24.52.8

Table 2: Ex Vivo Permeation & Tolerability Metrics (24-Hour Study)

Maintaining stratum corneum hydration is critical, as water acts as a natural plasticizer for the lipid matrix, facilitating the diffusion of drugs[4]. Table 2 illustrates how Lauryl PCA achieves penetration enhancement without compromising the skin's barrier function.

MetricConventional LiposomesOleic Acid LiposomesLauryl PCA Liposomes
Steady-State Flux ( Jss​ ) 1.0x (Baseline)4.2x2.9x
Skin Retention (Dermal Depot) 12%18%45%
TEWL Increase (g/m²/h) +2.1+15.4 (Barrier Disrupted)+1.5 (Barrier Maintained)
Hydration Index NeutralNegative (Drying)Highly Positive

Expert Synthesis & Application Guidelines

The experimental data reveals a clear divergence in application suitability:

  • Systemic Delivery (Choose Oleic Acid): If the goal is to drive a lipophilic API through the skin and into the systemic circulation (e.g., hormone replacement therapy, systemic analgesics), OA is superior. Its high Deformability Index (4.5) and massive increase in Steady-State Flux (4.2x) prove its efficacy as an aggressive edge activator. However, formulators must account for the resultant spike in TEWL and potential for erythema.

  • Targeted Dermal Delivery & Cosmeceuticals (Choose Lauryl PCA): If the goal is to treat localized skin conditions, deliver anti-aging peptides, or improve barrier function, Lauryl PCA is the undisputed choice. It traps 45% of the API within the viable epidermis (creating a sustained-release depot) while actively reducing TEWL. Furthermore, Lauryl PCA has been shown to synergize with actives like Niacinamide to stimulate endogenous hyaluronic acid and ceramide synthesis[1].

By understanding the causality between the molecular geometry of the enhancer and the macroscopic physiological response of the skin, formulators can move beyond trial-and-error and engineer liposomes tailored to their specific pharmacokinetic targets.

References

  • Deckner, G. (2020). Developing Superior Skin Care Products Using Holistic Formulation Design. UL Prospector. Available at:[Link]

  • Murphy, et al. (2017). US10085966B2 - Compositions and methods for skin care. Google Patents.
  • Akomeah, F., et al. (2015). Effects of Temperature and Humidity on the Skin Permeation of Hydrophilic and Hydrophobic Drugs. ResearchGate. Available at:[Link]

  • Misery, L., et al. (2021). Neurocosmetics in Skincare—The Fascinating World of Skin–Brain Connection. MDPI. Available at:[Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling Dodecyl 5-oxo-L-prolinate

Advanced Safety and Operational Guide: Handling Dodecyl 5-oxo-L-prolinate (Lauryl PCA) As a trusted partner in drug development and chemical formulation, we believe that scientific excellence extends beyond sourcing high...

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Author: BenchChem Technical Support Team. Date: April 2026

Advanced Safety and Operational Guide: Handling Dodecyl 5-oxo-L-prolinate (Lauryl PCA)

As a trusted partner in drug development and chemical formulation, we believe that scientific excellence extends beyond sourcing high-purity reagents—it requires empowering your laboratory team with the operational intelligence to handle them safely and effectively. This guide provides a comprehensive, field-proven framework for managing Dodecyl 5-oxo-L-prolinate.

Mechanistic Context: The Dual Nature of Lauryl PCA

Dodecyl 5-oxo-L-prolinate (CAS 22794-26-9), commonly referred to as Lauryl PCA or lauryl pidolate, is an ester synthesized from lauryl alcohol and pyrrolidone carboxylic acid (PCA)[1]. In pharmaceutical and cosmetic formulations, it is highly valued as a lipophilic moisturizer and emulsifier[2]. Its amphiphilic structure allows it to seamlessly integrate with stratum corneum lipids, significantly decreasing transepidermal water loss and acting as a powerful penetration enhancer[2].

However, the exact mechanism that makes Lauryl PCA an exceptional skin-conditioning agent—its ability to interact with and fluidize lipid structures—also dictates its primary occupational hazard. When exposed to the delicate mucosal membranes of the eye, the surfactant properties of the dodecyl ester rapidly disrupt the cellular lipid bilayer. This causality is reflected in its Globally Harmonized System (GHS) classification, where it is flagged for causing Serious Eye Damage (H318) and Serious Eye Irritation (H319)[1]. Understanding this structure-function relationship is critical for designing safe handling protocols.

Mechanism Molecule Dodecyl 5-oxo-L-prolinate (Amphiphilic Ester) Skin Stratum Corneum Application Molecule->Skin Controlled Use Eye Ocular Exposure (Unprotected) Molecule->Eye Accidental Exposure SkinEffect Integrates with Skin Lipids Decreases Water Loss Skin->SkinEffect EyeEffect Disrupts Mucosal Lipid Bilayer (H318 Serious Eye Damage) Eye->EyeEffect

Figure 1: Mechanistic Pathways of Dodecyl 5-oxo-L-prolinate Exposure.

Quantitative Hazard & Property Matrix

To establish a rigorous safety baseline, operators must account for the physical and hazard metrics of the compound. As a viscous liquid or waxy solid at room temperature, it poses a low inhalation risk unless heated or aerosolized, but a high contact risk.

Property / MetricValue / ClassificationSource
CAS Number 22794-26-9[3],[2]
Density ~0.99 g/cm³ (Calculated)[3]
Boiling Point ~437.8 °C at 760 mmHg (Calculated)[3]
GHS Hazard H318 Danger: Causes serious eye damage (25% of reports)[1]
GHS Hazard H319 Warning: Causes serious eye irritation (50% of reports)[1]

Personal Protective Equipment (PPE) Architecture

Selecting PPE for Dodecyl 5-oxo-L-prolinate requires mitigating lipophilic chemical transfer and preventing ocular exposure.

PPE CategoryRequired EquipmentMechanistic Justification
Eye Protection Chemical splash goggles or face shieldMandatory defense against lipid bilayer disruption in ocular mucosa; directly addresses H318/H319 hazards[1]. Standard safety glasses are insufficient against splashes.
Hand Protection Nitrile or Neoprene gloves (≥ 4 mil)Provides superior chemical resistance against lipophilic esters compared to latex, preventing dermal absorption and transfer.
Body Protection Fluid-resistant laboratory coatPrevents permeation of the lipophilic moisturizer into personal clothing, which could cause prolonged secondary exposure.
Respiratory N95 or Half-mask respirator (Conditional)Only required if the ester is heated above ambient temperatures or subjected to high-shear aerosolization during scale-up.

Operational Workflow: Formulation and Handling

Workflow Start 1. Risk Assessment & PPE Donning (Goggles, Nitrile Gloves, Lab Coat) Dispense 2. Dispensing in Fume Hood (Avoid Aerosolization) Start->Dispense Formulate 3. Lipid Phase Integration (Controlled Heating) Dispense->Formulate Spill Spill Event? Formulate->Spill Clean 4. Decontamination (Surfactant/Alcohol Wash) Spill->Clean No Absorb Absorb with Inert Material (Sand/Vermiculite) Spill->Absorb Yes Dispose 5. Chemical Waste Disposal (Regulated Route) Clean->Dispose Absorb->Dispose

Figure 2: Operational and Spill Response Workflow for Dodecyl 5-oxo-L-prolinate.

Protocol 1: Safe Dispensing and Lipid-Phase Integration

Objective: To safely transfer and incorporate Dodecyl 5-oxo-L-prolinate into a formulation without inducing shear-driven aerosolization or ocular exposure. Causality: Because Lauryl PCA is highly lipophilic and viscous, it often requires mild heating to reduce viscosity for accurate volumetric transfer. Heating decreases surface tension but increases the risk of micro-splattering.

  • Preparation: Don all required PPE. Ensure the chemical fume hood or downdraft table is operating at a minimum face velocity of 100 fpm.

  • Thermal Equilibration: If the material has solidified, gently warm the sealed container in a water bath at 35–40°C until it transitions to a workable viscous liquid. Do not exceed 50°C to prevent thermal degradation of the ester bond.

  • Dispensing: Using a positive displacement pipette or a stainless-steel spatula (for waxy states), transfer the required mass into the secondary formulation vessel.

  • Integration: Add the Lauryl PCA to the lipid phase of your emulsion. Apply continuous, low-shear mechanical stirring to prevent splashing.

  • Self-Validation Check: Inspect the lipid phase against a light source. The protocol is successful when the solution appears optically clear and homogenous, confirming complete dissolution without undissolved lipophilic aggregates.

Spill Response and Disposal Plan

Protocol 2: Emergency Spill Response and Decontamination

Objective: To neutralize slip hazards and prevent environmental contamination from a lipophilic ester spill. Causality: Standard aqueous cleaning will not dissolve Lauryl PCA; it will only spread the lipophilic material, exacerbating the slip hazard. An amphiphilic or organic solvent approach is required to break the ester's surface tension.

  • Containment: Immediately isolate the spill zone. If the spill is liquid, surround it with an inert, lipophilic absorbent (e.g., vermiculite, sand, or specialized hydrophobic spill pads).

  • Absorption: Allow 5-10 minutes for the absorbent matrix to fully sequester the ester.

  • Collection: Use a non-sparking scoop to transfer the saturated absorbent into a chemically compatible, sealable hazardous waste container.

  • Decontamination: Spray the affected surface with a 70% Isopropyl Alcohol (IPA) solution or a concentrated laboratory surfactant. Scrub with disposable wipes to lift the residual lipid film.

  • Self-Validation Check: Swipe the decontaminated surface with a clean, dry nitrile glove. The surface must exhibit high friction with no waxy or slippery residue. If slip persists, repeat Step 4.

  • Disposal: Label the waste container as "Non-Hazardous Organic Waste - Lipophilic Ester" (unless mixed with regulated solvents) and dispose of via high-temperature incineration in accordance with local environmental regulations.

References

  • Title: Dodecyl 5-Oxo-L-Prolinate (CAS 22794-26-9)
  • Source: nih.
  • Source: chemicalbook.

Sources

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